Technical Documentation Center

4-Bromo-3-chloro-5-fluorophenol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Bromo-3-chloro-5-fluorophenol

Core Science & Biosynthesis

Foundational

Orthogonal Functionalization and Physicochemical Profiling of 4-Bromo-3-chloro-5-fluorophenol in Drug Discovery

Executive Summary In the landscape of modern drug discovery and agrochemical development, polyhalogenated phenols serve as indispensable building blocks. As a Senior Application Scientist, I frequently leverage 4-bromo-3...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern drug discovery and agrochemical development, polyhalogenated phenols serve as indispensable building blocks. As a Senior Application Scientist, I frequently leverage 4-bromo-3-chloro-5-fluorophenol (CAS: 1785409-38-2)[1] for its highly programmable reactivity. The strategic placement of three distinct halogens (fluorine, chlorine, and bromine) around a phenolic core provides a unique electronic environment. This structural complexity allows researchers to perform site-selective, orthogonal functionalizations, making it a highly valued scaffold for synthesizing complex active pharmaceutical ingredients (APIs).

Physicochemical Profiling & Structural Dynamics

The physical and chemical behavior of 4-bromo-3-chloro-5-fluorophenol is dictated by the inductive and resonance effects of its substituents[2]. The electron-withdrawing nature of the meta-fluorine, meta-chlorine, and para-bromine atoms significantly depresses the pKa of the phenolic hydroxyl group compared to an unsubstituted phenol. This enhanced acidity makes the hydroxyl group an excellent hydrogen-bond donor in biological target binding.

Furthermore, the varying van der Waals radii of the halogens (F: 1.47 Å, Cl: 1.75 Å, Br: 1.85 Å) introduce specific steric constraints that can be utilized to lock molecular conformations or perfectly fill hydrophobic pockets in enzymatic active sites.

Quantitative Data Summary
PropertyValue
Chemical Name 4-bromo-3-chloro-5-fluorophenol
CAS Registry Number 1785409-38-2[3]
Molecular Formula C6H3BrClFO[1]
Molecular Weight 225.44 g/mol [2]
SMILES String Oc1cc(F)c(Br)c(Cl)c1[3]
MDL Number MFCD28734038[3]

Mechanistic Pathways & Orthogonal Reactivity

The core synthetic utility of this molecule lies in the differential bond dissociation energies (BDE) of its carbon-halogen bonds:

  • C–F Bond: ~116 kcal/mol

  • C–Cl Bond: ~81 kcal/mol

  • C–Br Bond: ~68 kcal/mol

From an application perspective, this gradient is a self-validating system for orthogonal cross-coupling. Palladium(0) catalysts will preferentially undergo oxidative addition at the weakest bond (C–Br)[1]. Once the bromine is functionalized (e.g., via Suzuki-Miyaura coupling), the C–Cl bond can subsequently be targeted using more electron-rich, sterically demanding ligands (e.g., BrettPhos or RuPhos) in Buchwald-Hartwig aminations. The C–F bond typically remains inert under these conditions, serving either as a metabolic blocker in the final drug candidate or as a site for late-stage Nucleophilic Aromatic Substitution (SNAr) under highly basic, forcing conditions.

Experimental Workflows: Self-Validating Protocols

To ensure high fidelity in structural elaboration, the following protocols have been designed with built-in mechanistic causality.

Protocol 1: Selective O-Alkylation (Etherification)

Objective: Protect the acidic phenol or append an alkoxy side-chain without triggering SNAr at the C–F bond.

  • Preparation: Dissolve 4-bromo-3-chloro-5-fluorophenol (1.0 eq) in anhydrous DMF (0.2 M).

    • Causality: DMF is a polar aprotic solvent that poorly solvates anions, thereby leaving the phenoxide naked and highly nucleophilic for the subsequent SN2 displacement.

  • Base Addition: Add K2CO3 (1.5 eq) and stir for 15 minutes at room temperature.

    • Causality: K2CO3 is a mild base. It is perfectly calibrated to deprotonate the highly acidic polyhalogenated phenol (predicted pKa ~6.5–7.0) but weak enough to prevent unwanted hydrolysis of the halogens.

  • Alkylation: Add the alkyl halide (e.g., benzyl bromide, 1.2 eq) dropwise. Heat to 60°C for 4 hours.

  • Workup: Quench with distilled water to crash out the product, followed by extraction with ethyl acetate.

Protocol 2: Site-Selective Suzuki-Miyaura Cross-Coupling

Objective: Selectively functionalize the C–Br bond while leaving C–Cl and C–F intact.

  • Reagent Charging: In a Schlenk flask, combine the O-protected 4-bromo-3-chloro-5-fluorophenol (1.0 eq), an arylboronic acid (1.05 eq), and Pd(dppf)Cl2 (0.05 eq).

    • Causality: Pd(dppf)Cl2 is selected because the dppf ligand possesses a large bite angle (~99°). This geometry forces the palladium center into a conformation that accelerates reductive elimination—a critical requirement when coupling sterically encumbered ortho-substituted bromides.

  • Base & Solvent: Add Na2CO3 (2.0 eq) and a degassed mixture of 1,4-Dioxane/H2O (4:1 v/v).

    • Causality: Water is strictly required to form the reactive hydroxyboronate intermediate, which facilitates the transmetalation step. Dioxane provides a higher boiling point than THF, allowing the reaction to reach the optimal activation energy.

  • Reaction: Evacuate and backfill with N2 three times. Heat at 80°C for 12 hours.

Visualizing the Reaction Workflow

G SM 4-bromo-3-chloro-5-fluorophenol (Starting Material) Cond1 K2CO3, Alkyl-X DMF, 60°C SM->Cond1 O-Alkylation Cond2 Pd(dppf)Cl2, Ar-B(OH)2 Na2CO3, 80°C SM->Cond2 Suzuki-Miyaura Prod1 O-Alkylated Ether (C-Br, C-Cl, C-F intact) Cond1->Prod1 Prod2 4-Aryl-3-chloro-5-fluorophenol (C-Br functionalized) Cond2->Prod2 Cond3 Pd2(dba)3, BrettPhos Amine, Base, 100°C Prod2->Cond3 Buchwald-Hartwig Prod3 3-Amino-4-aryl-5-fluorophenol (C-Cl functionalized) Cond3->Prod3

Orthogonal functionalization workflow of 4-bromo-3-chloro-5-fluorophenol showing site-selectivity.

Applications in Drug Development

In late-stage lead optimization, the incorporation of the 4-bromo-3-chloro-5-fluorophenol motif serves multiple strategic purposes:

  • Halogen Bonding (X-Bonding): The electron-deficient regions (sigma-holes) on the bromine and chlorine atoms can form highly directional, non-covalent interactions with Lewis bases (such as backbone carbonyl oxygens) within a protein target.

  • Metabolic Stability: The strategic placement of the fluorine atom effectively blocks cytochrome P450-mediated oxidation at that specific aromatic position, prolonging the half-life of the drug candidate.

  • Lipophilicity Modulation: The cumulative effect of the halogens increases the LogP of the molecule, which can be tuned to enhance blood-brain barrier (BBB) penetration for CNS targets or improve general membrane permeability.

References

  • [1] Title: 4-bromo-3-chloro-5-fluorophenol | 1785409-38-2 | Buy Now - Molport Source: molport.com URL:

  • [2] Title: 4-bromo-3-chloro-5-fluorophenol - CymitQuimica Source: cymitquimica.com URL:

  • [3] Title: 1785409-38-2|4-Bromo-3-chloro-5-fluorophenol|BLD Pharm Source: bldpharm.com URL:

Sources

Exploratory

thermodynamic properties of 4-bromo-3-chloro-5-fluorophenol

Title: Thermodynamic Profiling of Multi-Halogenated Phenols: A Technical Guide to 4-Bromo-3-Chloro-5-Fluorophenol Executive Summary In the rational design of active pharmaceutical ingredients (APIs) and advanced agrochem...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Title: Thermodynamic Profiling of Multi-Halogenated Phenols: A Technical Guide to 4-Bromo-3-Chloro-5-Fluorophenol

Executive Summary

In the rational design of active pharmaceutical ingredients (APIs) and advanced agrochemicals, multi-halogenated phenols serve as critical structural motifs. The compound 4-bromo-3-chloro-5-fluorophenol (CAS: 1785409-38-2) represents a highly functionalized building block where three distinct halogens—fluorine, chlorine, and bromine—are strategically positioned on the aromatic ring[1].

Understanding the thermodynamic properties of such complex molecules is not merely an exercise in physical chemistry; it is a prerequisite for predicting bioavailability, formulation stability, and target-binding affinity. This whitepaper provides an in-depth analysis of the thermodynamic behavior of 4-bromo-3-chloro-5-fluorophenol, focusing on prototropic equilibria (pKa) and phase behavior (sublimation and vapor pressure). By exploring the causality behind these properties, we establish self-validating experimental workflows to accurately measure them.

Molecular Architecture and Predictive Thermodynamics

The thermodynamic profile of a substituted phenol is dictated by the delicate balance of inductive (-I) and resonance (+R) effects exerted by its substituents[2]. In 4-bromo-3-chloro-5-fluorophenol, the hydroxyl group is flanked by an unsubstituted ortho position, while the meta positions (3 and 5) are occupied by chlorine and fluorine, and the para position (4) is occupied by bromine.

Causality of Substituent Effects
  • Acidity (pKa): The deprotonation thermodynamics are heavily influenced by the meta-halogens (F and Cl). Because they cannot donate electron density via resonance to the phenoxide oxygen, their strong inductive electron-withdrawing effects (-I) stabilize the anionic conjugate base, significantly lowering the enthalpy of deprotonation ( ΔHdeprot​ )[2]. The para-bromine contributes a weaker inductive effect but adds significant polarizability.

  • Phase Behavior: The sequential addition of heavy halogens (Cl, Br) increases the molecular weight (225.44 g/mol ) and the molecular surface area[1]. This enhances intermolecular London dispersion forces within the crystal lattice, drastically reducing vapor pressure and increasing the enthalpy of sublimation ( ΔHsub​ ) compared to unsubstituted phenol[3].

Summary of Predicted Properties

Based on established Hammett equation correlations and thermodynamic databases for halogenated aromatics, we can establish a predictive baseline for this compound[2][3].

Table 1: Predicted Thermodynamic and Physicochemical Parameters

PropertyEstimated ValuePrimary Mechanistic Driver
Molecular Weight 225.44 g/mol Atomic composition (C₆H₃BrClFO)[1]
Aqueous pKa (298 K) ~7.85Inductive stabilization of the phenoxide ion by meta-F and meta-Cl.
LogP (Lipophilicity) ~3.2Increased molar volume and polarizability from heavy halogens.
Enthalpy of Sublimation ( ΔHsub​ ) > 85 kJ/molEnhanced London dispersion forces in the solid state lattice[3].

Prototropic Equilibria: Thermodynamics of Deprotonation

To utilize 4-bromo-3-chloro-5-fluorophenol in physiological environments, its ionization state must be precisely mapped. The Gibbs free energy ( ΔG ) of deprotonation dictates the pKa, but understanding the enthalpic ( ΔH ) and entropic ( ΔS ) contributions reveals the role of solvent reorganization[4].

When the phenol deprotonates, the resulting phenoxide anion requires significant hydration. The highly localized charge (despite some delocalization into the ring) orders water molecules around it, resulting in a negative entropy of solvation ( ΔSsolv​<0 ).

G A HA (gas) Neutral Phenol B H+ (gas) + A- (gas) Ionized Gas Phase A->B Gas Phase Deprotonation ( ΔH_gas) C HA (aq) Solvated Phenol A->C Solvation of HA ( ΔH_solv,HA) D H+ (aq) + A- (aq) Solvated Ions B->D Solvation of Ions ( ΔH_solv,ions) C->D Aqueous Deprotonation ( ΔH_aq)

Caption: Thermodynamic cycle for the aqueous deprotonation of 4-bromo-3-chloro-5-fluorophenol.

Protocol 1: Direct Measurement of pKa via Isothermal Titration Calorimetry (ITC)

While potentiometric titration is standard, Isothermal Titration Calorimetry (ITC) is the superior method for extracting the complete thermodynamic profile ( ΔG,ΔH,ΔS ) of protonation in a single, self-validating experiment[5][6].

Step-by-Step Methodology:

  • Buffer Selection: Prepare a 1 mM solution of 4-bromo-3-chloro-5-fluorophenol in a low-ionization-enthalpy buffer (e.g., phosphate buffer, pH 5.0) to minimize background heat[6].

  • Titrant Preparation: Prepare a standardized 10 mM NaOH solution in the exact same buffer matrix to prevent heat of mixing artifacts.

  • Degassing: Vacuum-degas both solutions for 10 minutes to prevent bubble formation inside the calorimetric cell, which causes erratic power spikes.

  • Titration Execution: Load the phenol solution into the 200 µL sample cell. Program the injection syringe to deliver 2 µL aliquots of NaOH every 150 seconds at 298.15 K.

  • Data Deconvolution: The raw data ( μcal/s ) is integrated to yield the observed heat per mole of injectant ( ΔHobs​ ).

  • Thermodynamic Extraction: Fit the integrated heats to a single-site binding model. The inflection point yields the Ka​ (and thus pKa via ΔG=−RTlnKa​ ), while the amplitude of the curve directly yields ΔHdeprot​ [6][7]. ΔS is calculated via ΔG=ΔH−TΔS .

Phase Behavior: Sublimation and Vaporization Thermodynamics

For solid-state formulation and environmental fate modeling, the vapor pressure of the crystalline API is critical. Because multi-halogenated phenols exhibit extremely low vapor pressures at ambient temperatures, conventional dynamic methods fail[8][9]. The Knudsen Effusion Method is the authoritative technique for measuring vapor pressures in the 10−1 to 10−5 Pa regime[10][11].

G Step1 Sample Preparation Purify & Load into Knudsen Cell Step2 Isothermal Vacuum Establish < 10^-3 Pa at Target Temp Step1->Step2 Step3 Effusion Measurement Record Mass Loss via QCM Step2->Step3 Step4 Data Analysis Calculate Vapor Pressure (p) Step3->Step4 Step5 Thermodynamic Derivation Clausius-Clapeyron (ΔH_sub) Step4->Step5

Caption: Step-by-step workflow for determining sublimation enthalpy via Knudsen Effusion.

Protocol 2: Knudsen Effusion Method for Sublimation Thermodynamics

This protocol ensures high-fidelity data by measuring the mass flux of molecules effusing through a microscopic orifice under high vacuum[11].

Step-by-Step Methodology:

  • Cell Assembly: Load ~50 mg of crystalline 4-bromo-3-chloro-5-fluorophenol into an isothermal metallic Knudsen cell (e.g., copper or aluminum for high thermal conductivity). Seal the cell with a lid containing a precisely laser-drilled orifice (diameter do​≈0.8 mm)[11].

  • Vacuum Equilibration: Place the cell inside the vacuum chamber. Evacuate to <10−3 Pa to ensure the mean free path of the vaporized molecules is significantly larger than the orifice diameter (molecular flow regime)[11].

  • Isothermal Mass Tracking: Heat the cell to a target temperature (at least 20 K below the compound's melting point to prevent thermal degradation)[8]. Monitor the mass loss ( Δm ) over time ( Δt ) using an integrated Quartz Crystal Microbalance (QCM) or a magnetic suspension balance[10][11].

  • Vapor Pressure Calculation: Calculate the vapor pressure ( p ) at the specific temperature using the Knudsen equation:

    p=Ao​Wo​ΔtΔm​M2πRT​​

    (Where Ao​ is the orifice area, Wo​ is the Clausing transmission factor, R is the gas constant, T is temperature, and M is molar mass)[11].

  • Enthalpy Derivation: Repeat the measurement across a 30 K temperature window. Plot ln(p) versus 1/T . The slope of this linear regression yields −ΔHsub​/R , according to the Clausius-Clapeyron equation[3][8].

Conclusion

The thermodynamic characterization of 4-bromo-3-chloro-5-fluorophenol requires an appreciation for the synergistic effects of its halogen substituents. The meta-fluorine and chlorine drive the pKa down through inductive stabilization, while the heavy para-bromine anchors the molecule in the solid state, drastically increasing the enthalpy of sublimation. By employing rigorous, self-validating methodologies like Isothermal Titration Calorimetry and Knudsen Effusion, researchers can extract the precise thermodynamic parameters required to transition this molecule from a raw chemical building block into a highly optimized, functionalized therapeutic or agrochemical agent.

References

  • Thermodynamics of Chlorinated Phenols, Polychlorinated Dibenzo-p-Dioxins, Polychlorinated Dibenzofurans, Derived Radicals, and Intermediate Species. Journal of Physical and Chemical Reference Data | AIP Publishing.2

  • 4-bromo-3-chloro-5-fluorophenol | 1785409-38-2. Molport.1

  • Thermochemical Properties and Phase Behavior of Halogenated Polycyclic Aromatic Hydrocarbons. ResearchGate.3

  • Vapor Pressure Characterization of Several Phenolics and Polyhydric Compounds by Knudsen Effusion Method. Journal of Chemical & Engineering Data - ACS Publications.8

  • Measuring low vapor pressures employing the Knudsen effusion technique and a magnetic suspension balance. Review of Scientific Instruments | AIP Publishing.11

  • Applications of isothermal titration calorimetry in pure and applied research from 2016 to 2020. ResearchGate.5

  • Development of Methods for the Determination of pKa Values. Analytical and Bioanalytical Chemistry | PMC.4

  • Determination of Acidity Constants for Weak Acids and Bases by Isothermal Titration Calorimetry. ResearchGate.7

  • Applications of Isothermal Titration Calorimetry as a Powerful Tool to Study Natural Product Interactions. RSC Advances | RSC Publishing.6

Sources

Foundational

Comprehensive Safety and Toxicity Whitepaper: 4-Bromo-3-chloro-5-fluorophenol (CAS 1785409-38-2)

Executive Summary & Chemical Identity As drug development and chemical synthesis pipelines expand, the utilization of multi-halogenated phenols as organic building blocks has significantly increased. 4-Bromo-3-chloro-5-f...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Identity

As drug development and chemical synthesis pipelines expand, the utilization of multi-halogenated phenols as organic building blocks has significantly increased. 4-Bromo-3-chloro-5-fluorophenol (CAS: 1785409-38-2) is a highly specialized tri-halogenated aromatic compound. While its unique halogen substitution pattern—incorporating bromine, chlorine, and fluorine—imparts exceptional steric and electronic properties useful for structure-activity relationship (SAR) optimization, it also introduces specific toxicological liabilities.

Understanding the physicochemical parameters of this compound is the first step in predicting its biological behavior and establishing rigorous laboratory safety protocols.

Table 1: Physicochemical Properties
ParameterValue
Chemical Name 4-Bromo-3-chloro-5-fluorophenol
CAS Number 1785409-38-2
Molecular Formula C6H3BrClFO[1]
Molecular Weight 225.44 g/mol
SMILES String Oc1cc(F)c(Br)c(Cl)c1[1]
Structural Class Halogenated Phenol

Mechanistic Toxicology & Pharmacodynamics

From a toxicological perspective, halogenated phenols are well-documented to act as potent disruptors of cellular bioenergetics. The toxicity of 4-bromo-3-chloro-5-fluorophenol is primarily driven by its ability to act as a lipophilic weak acid.

The Causality of Toxicity: Because of the electron-withdrawing nature of the three halogen atoms (F, Cl, Br), the phenolic hydroxyl group becomes highly acidic. In its protonated (neutral) state, the molecule is highly lipophilic and easily diffuses across the outer and inner mitochondrial membranes. Once inside the alkaline environment of the mitochondrial matrix, the phenol deprotonates. The resulting lipophilic anion is expelled back into the intermembrane space, where it reprotonates. This continuous cycling effectively shuttles protons across the inner mitochondrial membrane, bypassing ATP synthase and collapsing the proton motive force (PMF)[2].

This uncoupling of oxidative phosphorylation leads to immediate ATP depletion. Furthermore, the disruption of the electron transport chain causes electron leakage, reacting with molecular oxygen to generate Reactive Oxygen Species (ROS) such as superoxide radicals, leading to lipidomic alterations and severe oxidative stress[3].

Pathway A 4-Bromo-3-chloro-5-fluorophenol (Lipophilic Weak Acid) B Inner Mitochondrial Membrane (Translocation) A->B Penetration C Proton Gradient Disruption (Uncoupling) B->C Protonation/Deprotonation D ATP Synthase Bypass C->D Loss of PMF F ROS Generation (Oxidative Stress) C->F Electron Leak E ATP Depletion D->E Energy Failure G Cellular Apoptosis (Cytotoxicity) E->G F->G

Fig 1. Mechanism of mitochondrial uncoupling and ROS generation by halogenated phenols.

Safety Data Sheet (SDS) Core Elements & GHS Classification

Based on the regulatory profiling of structurally identical halophenolic compounds, 4-bromo-3-chloro-5-fluorophenol requires stringent handling controls. The compound presents acute toxicity hazards across multiple exposure routes (oral, dermal, and inhalation) and is severely damaging to ocular and dermal tissues[4].

Table 2: GHS Hazard Classifications
Hazard ClassCategoryHazard CodeDescription
Acute Toxicity 4H302 + H312 + H332Harmful if swallowed, in contact with skin, or inhaled[4].
Skin Irritation 2H315Causes skin irritation[4].
Serious Eye Damage 1H318Causes serious eye damage; risk of permanent corneal injury[4].
STOT SE 3H336May cause drowsiness or dizziness (central nervous system depression)[4].

Mandatory Personal Protective Equipment (PPE):

  • Respiratory Protection: NIOSH-approved respirator equipped with organic vapor cartridges (due to H332 and H336 classifications).

  • Dermal Protection: Heavy-duty nitrile or butyl rubber gloves. Standard latex is insufficient against lipophilic halogenated aromatics.

  • Ocular Protection: Chemical splash goggles and a full face shield (due to H318 classification).

Experimental Protocols: Cytotoxicity Validation

To validate the toxicity profile of 4-bromo-3-chloro-5-fluorophenol in a controlled laboratory setting, a self-validating experimental system must be employed. The MTT assay is the gold standard here, as it directly measures the activity of mitochondrial succinate dehydrogenase—the exact organelle targeted by the compound's uncoupling mechanism[5].

Protocol: MTT Assay for Mitochondrial Viability

Principle: The assay relies on the reduction of the yellow tetrazolium salt (MTT) to purple formazan crystals by metabolically active cells. If the halophenol successfully uncouples oxidative phosphorylation, mitochondrial reductase activity will plummet, resulting in a quantifiable decrease in absorbance[5].

Step-by-Step Methodology:

  • Cell Seeding: Seed fibroblast cells (e.g., 3T3-E1) at a density of 105 cells/cm² in a 96-well culture plate[5].

  • Incubation: Incubate the cells for 24 hours at 37 °C in a 5% CO₂ atmosphere to allow for cellular adhesion and logarithmic growth[5].

  • Compound Dosing: Prepare serial dilutions of 4-bromo-3-chloro-5-fluorophenol in DMSO (ensuring final DMSO concentration in wells is <0.5% to prevent solvent toxicity). Add 100 μL of the dosed media to each well[5].

  • Exposure: Incubate the cells with the compound for an additional 24 hours.

  • MTT Addition: Add 20 μL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for exactly 4 hours in the dark. Causality note: This time allows viable mitochondria to reduce the dye[5].

  • Solubilization: Discard the supernatant carefully. Add 150 μL of pure DMSO to each well and place on an orbital shaker for 15 minutes to dissolve the insoluble purple formazan crystals[5].

  • Quantification: Measure the optical density (OD) at 570 nm using a microplate reader[5]. Calculate the IC₅₀ using non-linear regression analysis.

Workflow S1 Seed 3T3-E1 Cells (10^5 cells/cm²) S2 Dose Compound (Serial Dilution) S1->S2 S3 Incubate 24h (37°C, 5% CO2) S2->S3 S4 Add MTT Reagent (5 mg/mL) S3->S4 S5 Solubilize Formazan (DMSO) S4->S5 S6 Read Absorbance (570 nm) S5->S6

Fig 2. Step-by-step experimental workflow for the MTT cytotoxicity assay.

Handling, Storage, and Risk Mitigation

Due to the compound's high reactivity and potential for environmental persistence, strict engineering controls are required:

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area (2-8°C is recommended for halogenated phenols to prevent degradation). Keep away from strong oxidizing agents and strong bases.

  • Spill Response: Do not flush with water. Absorb with an inert dry material (e.g., sand or vermiculite) and place in an appropriate waste disposal container.

  • Decontamination: Surfaces exposed to the compound should be washed with a mild alkaline solution to neutralize the acidic phenol, followed by a thorough ethanol wipe.

References

  • 4-bromo-3-chloro-5-fluorophenol | 1785409-38-2 | Buy Now - Molport Source: molport.com URL: [Link]

  • 4-bromo-5-chloro-2-fluorophenol — Chemical Substance Information - NextSDS Source: nextsds.com URL: [Link]

  • Mechanism(s) of 3-Trifluoromethyl-4-Nitrophenol (TFM) Toxicity - Scholars Commons @ Laurier Source: wlu.ca URL: [Link]

  • Antimicrobial Property of Halogenated Catechols - PMC - NIH Source: nih.gov URL:[Link]

  • Comparative cytotoxicity, endocrine-disrupting effects, oxidative stress of halophenolic disinfection byproducts - ResearchGate Source: researchgate.net URL:[Link]

Sources

Exploratory

Baseline UV-Vis Absorption Spectra for 4-Bromo-3-chloro-5-fluorophenol: A Technical Guide to Spectroscopic Characterization

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Whitepaper In my tenure as a Senior Application Scientist, I have frequently observed that the spectroscopic c...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Whitepaper

In my tenure as a Senior Application Scientist, I have frequently observed that the spectroscopic characterization of heavily halogenated aromatics—such as 4-bromo-3-chloro-5-fluorophenol (CAS: 1785409-38-2)—is often treated as a trivial, push-button exercise. This is a critical misstep. To extract reliable thermodynamic, kinetic, or concentration data, one must understand the quantum mechanical underpinnings of the molecule's chromophore and implement a rigorously self-validating baseline protocol.

This whitepaper details the mechanistic theory, quantitative expectations, and step-by-step experimental workflows required to capture high-fidelity baseline UV-Vis spectra for 4-bromo-3-chloro-5-fluorophenol.

Mechanistic Principles of Halogenated Phenol Absorption

To interpret the UV-Vis spectrum of 4-bromo-3-chloro-5-fluorophenol, we must first analyze how its substituents perturb the electronic structure of the base aromatic ring.

The baseline UV-Vis spectrum of unsubstituted phenol typically exhibits a primary absorption maximum ( λmax​ ) near 275 nm in the ultraviolet region[1]. However, the introduction of multiple halogens fundamentally alters this electronic landscape. Halogens act as auxochromes; their lone electron pairs participate in resonance (+M effect) with the π system, while their high electronegativity exerts an inductive pull (-I effect).

  • Bromine (C4): Due to its large atomic radius and high polarizability, bromine significantly lowers the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). As conjugation and orbital overlap increase, the energy required to promote an electron to a higher energy orbital decreases, leading to a pronounced bathochromic (red) shift[2].

  • Chlorine (C3) & Fluorine (C5): These substituents further modulate the electron density. Fluorine is highly electronegative, dominating via inductive withdrawal, whereas chlorine offers a delicate balance of resonance and inductive effects.

Collectively, these functional groups interact with the aromatic conjugated system, shifting the absorption peaks toward longer wavelengths and increasing the molar absorptivity (a hyperchromic shift)[3].

SubstituentEffects A Phenol Core (π → π* transition) B Fluorine (C5) Inductive (-I) Effect A->B C Chlorine (C3) Resonance (+M) & (-I) A->C D Bromine (C4) High Polarizability (+M) A->D E Bathochromic Shift (Longer Wavelength) B->E C->E F Hyperchromic Shift (Increased Absorbance) C->F D->E D->F

Mechanistic pathways of substituent-induced spectral shifts in halogenated phenols.

Experimental Workflow: Baseline Correction and Spectral Acquisition

A robust experimental protocol does not merely subtract a blank; it establishes a self-validating baseline. Instrument noise, lamp fluctuations, and light-scattering particulates can introduce artificial offsets that skew quantitative readings. For methods utilizing UV-only wavelength ranges (190–350 nm), applying a single-point baseline correction at 340 nm is standard practice to negate these errors[4].

Step-by-Step Methodology
  • Solvent Selection & Preparation: Choose a UV-transparent solvent such as HPLC-grade Methanol (UV cutoff ~205 nm) or a defined aqueous buffer (e.g., 50 mM Phosphate buffer, pH 7.0). Prepare a 10 μ M stock of 4-bromo-3-chloro-5-fluorophenol.

    • Causality: Solvents with high UV cutoffs will mask the deep-UV π→π∗ transitions.

  • Cuvette Selection: Use matched quartz cuvettes (10 mm path length).

    • Causality: Standard glass and plastic cuvettes absorb strongly below 300 nm, effectively blinding the detector. Quartz maintains optical transparency down to 190 nm.

  • Instrument Initialization & Blanking: Power on the double-beam spectrophotometer. Allow the Deuterium (UV) and Tungsten (Vis) lamps to warm up for 30 minutes to ensure thermal and photonic stability. Insert the blank solvent into both the reference and sample paths.

  • Baseline Acquisition & Correction: Run a baseline scan from 190 nm to 400 nm. Apply an automatic single-point correction at 340 nm.

    • Causality: Because 4-bromo-3-chloro-5-fluorophenol does not absorb light at 340 nm, any absorbance recorded here is artifactual (e.g., Rayleigh scattering). Subtracting this value isolates the true electronic transitions.

  • Sample Measurement: Replace the sample cuvette with the 4-bromo-3-chloro-5-fluorophenol solution. Record the spectrum.

  • Self-Validation Check: Perform a serial dilution (2 μ M to 20 μ M) to confirm adherence to the Beer-Lambert Law ( A=ϵbc ).

Workflow S1 1. Solvent & Cuvette Prep (Quartz, UV-transparent) S2 2. Blank Acquisition (190-400 nm scan) S1->S2 S3 3. Baseline Correction (Subtract offset at 340 nm) S2->S3 S4 4. Sample Measurement (4-bromo-3-chloro-5-fluorophenol) S3->S4 S5 5. Self-Validation (Beer-Lambert Linearity Check) S4->S5

Step-by-step experimental workflow for UV-Vis baseline correction and sample measurement.

Quantitative Data & Spectral Expectations

Because 4-bromo-3-chloro-5-fluorophenol possesses multiple auxochromes, we can accurately estimate its spectral properties based on the empirical behavior of heavily halogenated aromatics. Furthermore, the ionization of the hydroxyl group to a phenoxide ion in alkaline conditions will produce an even more pronounced bathochromic shift due to the powerful +M effect of the negatively charged oxygen.

Table 1: Expected UV-Vis Spectral Parameters

Compound StateSolvent / ConditionExpected λmax​ (nm)Expected ϵ (L/mol·cm)Primary Spectral Driver
Unsubstituted PhenolAqueous (Neutral)~275~1,450Baseline aromatic π→π∗ transition
4-bromo-3-chloro-5-fluorophenolMethanol (Neutral)~285 - 292~2,800 - 3,500Halogen lone-pair resonance (+M)
4-bromo-3-chloro-5-fluorophenolateAqueous Buffer (pH > 10)~305 - 315> 4,000Strong +M effect from O−

Quality Control and Trustworthiness

A protocol is only as trustworthy as its failure modes are visible. To ensure the integrity of the collected spectra, your analytical system must validate its own data through the following checks:

  • Isosbestic Point Verification: If you are titrating the sample across its pKa​ to observe the transition from the neutral phenol to the phenoxide anion, the overlaid spectra must intersect at distinct isosbestic points. The presence of sharp isosbestic points proves that only two species are in equilibrium and that no degradation is occurring.

  • Photodehalogenation Monitoring: Halogenated phenols can undergo photolysis under intense, prolonged UV exposure. To validate sample stability, take a scan at t=0 and another at t=10 minutes. If the λmax​ shifts or the intensity drops, photodehalogenation is occurring, and scan speeds must be increased or slit widths reduced.

  • Baseline Drift Check: Re-run the solvent blank after completing the sample sequence. The absorbance at 340 nm should remain 0.000±0.002 . Any deviation indicates lamp drift or cuvette fouling, invalidating the run.

Sources

Protocols & Analytical Methods

Method

Application Note: 4-Bromo-3-chloro-5-fluorophenol as a Privileged Intermediate in Drug Discovery

Executive Summary In modern drug discovery, the strategic placement of halogens on aromatic rings is a cornerstone of rational drug design. 4-Bromo-3-chloro-5-fluorophenol is a highly specialized, multi-halogenated build...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery, the strategic placement of halogens on aromatic rings is a cornerstone of rational drug design. 4-Bromo-3-chloro-5-fluorophenol is a highly specialized, multi-halogenated building block that offers orthogonal reactivity handles for divergent synthesis. Its unique substitution pattern is highly valued in the development of kinase inhibitors, PROTAC E3 ligase ligands, and agrochemicals.

This application note provides an in-depth technical guide to utilizing this intermediate. Rather than presenting generic procedures, we dissect the causality behind the experimental choices—specifically focusing on overcoming the steric and electronic hurdles inherent to multi-halogenated phenols during palladium- and copper-catalyzed cross-couplings.

Physicochemical Profiling & Reactivity Rationale

To successfully deploy 4-bromo-3-chloro-5-fluorophenol in a synthetic campaign, one must first understand how its structural features dictate its chemical behavior.

Quantitative Structural Data
ParameterSpecification
Compound Name 4-Bromo-3-chloro-5-fluorophenol
CAS Registry Number 1785409-38-2[1]
Molecular Formula C6H3BrClFO[2]
Molecular Weight 225.44 g/mol [1]
SMILES String Oc1cc(F)c(Br)c(Cl)c1[3]
LC-MS Isotopic Signature m/z 223.9, 225.9, 227.9 (approx. 3:4:1 ratio)
Mechanistic Causality of the Halogen Array

The reactivity of this molecule is not merely the sum of its parts; it is a highly orchestrated system where each substituent plays a distinct role:

  • C4-Bromine (The Synthetic Handle): Bromine undergoes oxidative addition with Pd(0) much faster than chlorine or fluorine. This allows for regioselective Suzuki-Miyaura or Buchwald-Hartwig couplings directly at the C4 position.

  • C3-Chlorine (The Steric Shield): While chlorine enhances the lipophilicity (logP) of the final drug candidate, it creates significant steric hindrance around the C4-Br bond. This necessitates the use of specialized, bulky, electron-rich phosphine ligands (e.g., SPhos) to force reductive elimination during cross-coupling[4].

  • C5-Fluorine (The Electronic Modulator): Fluorine blocks CYP450-mediated metabolic oxidation in vivo. Synthetically, its strong electron-withdrawing inductive effect lowers the pKa of the C1-OH. While this makes the phenol easier to deprotonate, the resulting phenoxide is a weaker nucleophile, mandating ligand-accelerated copper catalysis for etherification[5].

HalogenEffects Core 4-Bromo-3-chloro-5-fluorophenol (Core Scaffold) Br C4-Bromine Primary cross-coupling handle High oxidative addition rate Core->Br C4 Position Cl C3-Chlorine Lipophilicity (logP) enhancer Steric shield for C4 Core->Cl C3 Position F C5-Fluorine Metabolic block (CYP450) Modulates phenol pKa Core->F C5 Position

Logical mapping of halogen substituents and their pharmacokinetic/synthetic roles.

Strategic Workflows in Drug Discovery

Depending on the target pharmacophore, 4-bromo-3-chloro-5-fluorophenol can be driven down two divergent synthetic pathways.

Workflow SM 4-Bromo-3-chloro-5-fluorophenol Prot O-Protection (Benzyl/Silyl) SM->Prot Base, PG-Cl Ullmann Ullmann Etherification (C1-OH) SM->Ullmann Cu cat., Ar-X Suzuki Suzuki-Miyaura Coupling (C4) Prot->Suzuki Pd cat., Ar-B(OH)2 Prod1 C4-Aryl Phenol (Kinase Inhibitor) Suzuki->Prod1 Deprotection Prod2 Diaryl Ether (PROTAC Scaffold) Ullmann->Prod2 Direct C-O Coupling

Divergent synthetic workflows for 4-bromo-3-chloro-5-fluorophenol derivatization.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By incorporating specific visual cues and in-process analytical checkpoints, researchers can verify the integrity of the reaction in real-time.

Protocol A: Chemoselective Suzuki-Miyaura Coupling (C4-Activation)

Causality & Design: Direct Suzuki coupling on the unprotected phenol often leads to competitive protodeboronation and catalyst poisoning. The basic conditions deprotonate the phenol, creating an electron-rich phenoxide that severely retards the oxidative addition of Pd(0) into the C4-Br bond. Therefore, prior O-protection (e.g., Benzyl ether) is mandatory. To overcome the steric shielding of the C3-Cl and C5-F groups, the highly active, sterically demanding ligand SPhos is utilized[4].

Step-by-Step Methodology:

  • Preparation: In an oven-dried Schlenk flask, combine the O-protected 4-bromo-3-chloro-5-fluorophenol (1.0 equiv), arylboronic acid (1.2 equiv), and K3PO4 (2.0 equiv).

  • Catalyst Loading: Add Pd(OAc)2 (2 mol%) and SPhos (4 mol%).

    • Causality: The 1:2 Pd-to-ligand ratio ensures the formation of the active monoligated Pd(0)-SPhos species, which is critical for inserting into sterically hindered aryl bromides[4].

  • Degassing (Critical Step): Add a solvent mixture of Toluene/H2O (4:1, 0.2 M). Rigorously degas via three freeze-pump-thaw cycles.

    • Validation Check: Failure to remove oxygen will result in the rapid precipitation of "palladium black" (a black, insoluble precipitate) within 15 minutes, indicating catalyst death.

  • Reaction: Heat the biphasic mixture to 90 °C under argon for 12 hours.

  • In-Process Validation: Analyze via LC-MS. The reaction is deemed successful when the distinct isotopic cluster of the starting material (e.g., m/z 314/316/318 for the benzyl-protected bromide) is fully consumed, replaced by the mass of the cross-coupled product.

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na2SO4, and purify via flash chromatography.

Protocol B: Ligand-Accelerated Ullmann Diaryl Etherification (C1-OH Activation)

Causality & Design: Diaryl ethers are privileged structural motifs in drug discovery[5],[6]. Because the C3-Cl and C5-F groups withdraw electron density, the C1-OH is highly acidic but yields a poorly nucleophilic phenoxide. Classical Ullmann conditions (high heat, no ligand) will fail. We employ Picolinic acid as a bidentate N,O-ligand to stabilize the Cu(I) center, prevent disproportionation, and dramatically accelerate the reductive elimination of the diaryl ether from the Cu(III) intermediate[5].

Step-by-Step Methodology:

  • Preparation: Charge a vial with 4-bromo-3-chloro-5-fluorophenol (1.2 equiv), aryl iodide (1.0 equiv), CuI (10 mol%), picolinic acid (20 mol%), and K3PO4 (2.0 equiv)[5].

  • Solvent Addition: Add anhydrous DMSO (0.5 M) under a nitrogen atmosphere.

    • Causality: DMSO is required to partially solubilize the inorganic base and stabilize the highly polar transition state of the oxidative addition step.

  • Visual Validation: Upon heating to 90 °C, the suspension will transition from a pale yellow/brown to a deep blue/green solution.

    • Validation Check: This color change is the self-validating confirmation that the active Cu(I)-picolinate complex has successfully formed. If the solution remains brown or turns black, the copper has oxidized to Cu(II) or aggregated, and the reaction will stall.

  • Reaction: Stir at 90 °C for 18–24 hours.

  • In-Process Validation: Monitor via TLC (Hexanes/EtOAc). The highly UV-active diaryl ether product will appear as a new, less polar spot compared to the starting phenol. LC-MS will show the disappearance of the m/z 223.9/225.9/227.9 cluster.

  • Workup: Quench with aqueous NH4Cl to complex residual copper (solution turns bright blue), extract with MTBE, wash extensively with water to remove DMSO, and concentrate for purification.

References

  • [3] 4-bromo-3-chloro-5-fluorophenol | 1785409-38-2 | Buy Now - Molport. Molport. Available at:[Link]

  • [5] Maiti, D., & Buchwald, S. L. Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Diaryl Ethers. MIT Open Access Articles / PMC. Available at:[Link]

  • [6] Copper-Catalyzed Diaryl Ether Formation from (Hetero)aryl Halides at Low Catalytic Loadings. The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

  • Impact of Cross-Coupling Reactions in Drug Discovery and Development. PMC - NIH. Available at:[Link]

  • [4] Blakemore, D. C. Suzuki–Miyaura Coupling | Synthetic Methods in Drug Discovery: Volume 1. Royal Society of Chemistry. Available at:[Link]

Sources

Application

Advanced O-Alkylation Protocols for 4-Bromo-3-chloro-5-fluorophenol: Overcoming Electronic Deficiencies in Polyhalophenols

Introduction & Mechanistic Rationale 4-Bromo-3-chloro-5-fluorophenol (CAS: 1785409-38-2)[1] is a highly substituted, electron-deficient building block increasingly utilized in medicinal chemistry, agrochemicals, and mate...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

4-Bromo-3-chloro-5-fluorophenol (CAS: 1785409-38-2)[1] is a highly substituted, electron-deficient building block increasingly utilized in medicinal chemistry, agrochemicals, and materials science. The successful O-alkylation of this substrate requires a nuanced understanding of its electronic and steric profile.

Electronic Profile (The Challenge): The presence of three halogen substituents exerts a profound inductive electron-withdrawing effect ( −I effect) on the aromatic ring. Based on Hammett substituent constants ( σp-Br​=0.23 , σm-Cl​=0.37 , σm-F​=0.34 ), the estimated pKa​ of this phenol is approximately 7.8. While this lower pKa​ makes deprotonation facile compared to unsubstituted phenol ( pKa​≈10 ), the resulting phenoxide anion is highly stabilized through charge delocalization, rendering it a exceptionally weak nucleophile[2].

Steric Profile (The Advantage): Unlike 2,6-disubstituted phenols, the ortho positions (C2 and C6) of 4-bromo-3-chloro-5-fluorophenol are unsubstituted. This lack of steric hindrance around the oxygen atom means that the primary barrier to O-alkylation is purely electronic, not steric.

Selection of O-Alkylation Strategies

To overcome the reduced nucleophilicity of the polyhalophenoxide, two distinct strategies are recommended based on the nature of the alkylating agent:

Strategy A: The "Cesium Effect" Williamson Ether Synthesis

For primary and secondary alkyl halides or sulfonates, standard bases like K2​CO3​ often yield poor conversions due to tight ion-pairing with the stabilized phenoxide. By substituting K2​CO3​ with Cesium Carbonate ( Cs2​CO3​ ) in a polar aprotic solvent (DMF or MeCN), the large ionic radius of the Cs+ cation prevents tight ion-pairing[3]. This leaves the phenoxide "naked" and significantly more reactive in SN​2 pathways.

Strategy B: Redox Condensation via Mitsunobu Reaction

For primary and secondary aliphatic alcohols, the Mitsunobu reaction is the premier choice. The reaction relies on the acidity of the pronucleophile to protonate the betaine intermediate formed by triphenylphosphine ( PPh3​ ) and a dialkyl azodicarboxylate (e.g., DIAD). Because 4-bromo-3-chloro-5-fluorophenol is highly acidic ( pKa​<8 ), it acts as an ideal substrate for this transformation, driving the reaction forward rapidly and minimizing side reactions (such as the alkylation of the betaine intermediate itself)[4],[5].

Quantitative Data: Reagent Selection Matrix

The following table summarizes the expected yield profiles and optimal conditions for O-alkylating electron-deficient phenols like 4-bromo-3-chloro-5-fluorophenol.

Alkylating Agent TypeRecommended ProtocolBase / ReagentsSolventTemp (°C)Expected Yield ProfilePrimary Challenge
Primary Halide/Triflate Williamson Ether Cs2​CO3​ (1.5 eq)MeCN6085–95%Over-alkylation (rare)
Secondary Halide Williamson Ether Cs2​CO3​ (2.0 eq)DMF80–9060–80%Competing E2 elimination
Primary Alcohol Mitsunobu Reaction PPh3​ / DIAD (1.3 eq)THF0 to 2590–98%TPPO byproduct removal
Secondary Alcohol Mitsunobu Reaction PPh3​ / DIAD (1.5 eq)THF0 to 4075–85%Steric hindrance at alcohol
Tertiary Halide/Alcohol Not RecommendedN/AN/AN/A< 10%E2 elimination / No SN​2

Experimental Protocols

Protocol A: Cs2​CO3​ -Mediated Williamson Ether Synthesis

Application: Alkylation using primary or secondary alkyl bromides, iodides, or sulfonates.

Reagents:

  • 4-Bromo-3-chloro-5-fluorophenol (1.0 equiv)

  • Alkyl halide (1.2 equiv)

  • Cesium carbonate ( Cs2​CO3​ , 1.5 equiv for 1°, 2.0 equiv for 2°)

  • Anhydrous N,N-Dimethylformamide (DMF) (0.2 M relative to phenol)

Step-by-Step Methodology:

  • Phenoxide Pre-formation: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add 4-bromo-3-chloro-5-fluorophenol and anhydrous Cs2​CO3​ .

  • Solvent Addition: Purge the flask with inert gas (N2 or Ar) and add anhydrous DMF. Stir the suspension at room temperature for 15–20 minutes. A slight color change (often yellow/orange) indicates the formation of the phenoxide anion.

  • Electrophile Addition: Add the alkyl halide dropwise via syringe. If the alkyl halide is a solid, dissolve it in a minimal amount of DMF prior to addition.

  • Heating: Attach a reflux condenser and heat the reaction mixture to 60°C (for primary halides) or 80°C (for secondary halides) using an oil bath or heating block.

  • Monitoring: Monitor the reaction progress via LC-MS. The electron-deficient nature of the starting material usually requires 4–12 hours for complete consumption.

  • Quench and Extraction: Cool the mixture to room temperature. Quench by adding distilled water (equal to 3x the DMF volume). Extract the aqueous layer with Ethyl Acetate (EtOAc) three times.

  • Washing (Critical Step): Wash the combined organic layers with a 5% aqueous Lithium Chloride (LiCl) solution (3x) to thoroughly remove residual DMF. Follow with a brine wash.

  • Drying and Purification: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography (Hexanes/EtOAc gradient).

Protocol B: Mitsunobu O-Alkylation

Application: Direct coupling with primary or secondary aliphatic alcohols.

Reagents:

  • 4-Bromo-3-chloro-5-fluorophenol (1.0 equiv)

  • Aliphatic alcohol (1.2 equiv)

  • Triphenylphosphine ( PPh3​ , 1.3 equiv)

  • Diisopropyl azodicarboxylate (DIAD, 1.3 equiv)

  • Anhydrous Tetrahydrofuran (THF) (0.15 M)

Step-by-Step Methodology:

  • Preparation: In a flame-dried flask under an argon atmosphere, dissolve 4-bromo-3-chloro-5-fluorophenol, the aliphatic alcohol, and PPh3​ in anhydrous THF.

  • Cooling: Cool the reaction mixture to 0°C using an ice-water bath. This minimizes the formation of unwanted side products (e.g., intermolecular dehydration of the alcohol).

  • Activation: Add DIAD dropwise over 15–20 minutes. The reaction is exothermic; slow addition ensures the temperature remains near 0°C. The solution will typically turn pale yellow.

  • Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours. Because the phenol is highly acidic ( pKa​<8 ), the protonation of the betaine intermediate is rapid, ensuring high conversion rates[6].

  • Workup: Concentrate the THF under reduced pressure to yield a viscous crude residue.

  • TPPO Removal (Trituration): Suspend the crude residue in a cold mixture of Hexanes:Diethyl Ether (9:1). Triphenylphosphine oxide (TPPO) is poorly soluble in this mixture and will precipitate as a white solid.

  • Filtration and Purification: Filter the suspension through a pad of Celite, washing with cold hexanes. Concentrate the filtrate and purify the resulting oil via silica gel chromatography to isolate the pure alkyl aryl ether.

Workflow Diagram

The following decision tree illustrates the logical pathway for selecting the optimal O-alkylation protocol for 4-bromo-3-chloro-5-fluorophenol based on the available alkylating agent.

G start 4-Bromo-3-chloro-5-fluorophenol (Electron-Deficient Phenol) decision Alkylating Agent? start->decision williamson Williamson Ether Synthesis (SN2 Pathway) decision->williamson Alkyl Halide / Sulfonate mitsunobu Mitsunobu Reaction (Redox Condensation) decision->mitsunobu Aliphatic Alcohol prim_halide Primary Halide/Triflate K2CO3 or Cs2CO3, MeCN, 60°C williamson->prim_halide sec_halide Secondary Halide Cs2CO3, DMF, 80°C williamson->sec_halide alcohol 1° or 2° Aliphatic Alcohol PPh3, DIAD, THF, 0°C to RT mitsunobu->alcohol

Decision tree for selecting O-alkylation protocols based on the alkylating agent.

References

  • Molport. 4-bromo-3-chloro-5-fluorophenol | 1785409-38-2. Available at: [Link]

  • Organic Letters - ACS Publications. Synthesis of Polyfluoroalkyl Aryl Ethers Mediated by Sulfuryl Fluoride as a Traceless Activator. Available at:[Link]

  • IRIS UPO. Nitrile N-oxides and nitrile imines as electrophilic partners for the discovery of novel isocyanide multicomponent reactions. Available at:[Link]

  • DiVA Portal. Metal-Free O- and C-Arylation with Diaryliodonium Salts. Available at:[Link]

Sources

Method

The Strategic Application of 4-Bromo-3-chloro-5-fluorophenol in the Synthesis of Advanced Agrochemicals

The relentless pursuit of enhanced crop protection and agricultural productivity hinges on the innovation of novel agrochemicals. Within the synthetic chemist's toolkit, halogenated phenols represent a cornerstone class...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The relentless pursuit of enhanced crop protection and agricultural productivity hinges on the innovation of novel agrochemicals. Within the synthetic chemist's toolkit, halogenated phenols represent a cornerstone class of intermediates, prized for their versatile reactivity and the unique physicochemical properties they impart to target molecules. Among these, 4-bromo-3-chloro-5-fluorophenol emerges as a highly functionalized building block with significant potential in the synthesis of next-generation herbicides and fungicides. This technical guide elucidates the strategic application of this compound, providing detailed protocols and mechanistic insights for researchers and drug development professionals in the agrochemical sector.

The unique substitution pattern of 4-bromo-3-chloro-5-fluorophenol, featuring a trifecta of halogen atoms with distinct electronic and steric properties, offers a nuanced platform for molecular design. The fluorine atom can enhance metabolic stability and binding affinity, while the chlorine and bromine atoms provide reactive handles for a variety of cross-coupling reactions. This guide will focus on a plausible and high-impact application: the synthesis of a novel arylpicolinate herbicide, a class of compounds known for their potent and selective herbicidal activity.

Physicochemical Properties of 4-Bromo-3-chloro-5-fluorophenol

A thorough understanding of the physical and chemical properties of a starting material is paramount for successful synthesis.

PropertyValue
Molecular Formula C₆H₃BrClFO
Molecular Weight 225.44 g/mol [1]
Appearance Off-white to light brown crystalline powder
Melting Point 68-72 °C
Boiling Point Not available
Solubility Soluble in organic solvents such as methanol, ethanol, and dichloromethane.

Application in the Synthesis of a Novel Arylpicolinate Herbicide

The arylpicolinate class of herbicides, which includes commercially successful products like halauxifen-methyl and florpyrauxifen-benzyl, function as synthetic auxins.[2][3][4] They mimic the natural plant hormone auxin, leading to uncontrolled growth and ultimately, the death of susceptible broadleaf weeds. The efficacy of these herbicides is highly dependent on the substitution pattern of the aryl group at the 6-position of the picolinic acid core.

Herein, we propose a detailed synthetic protocol for a novel arylpicolinate herbicide, leveraging 4-bromo-3-chloro-5-fluorophenol as a key intermediate. The core of this synthesis is an Ullmann condensation reaction to form a diaryl ether linkage.

Proposed Synthetic Pathway

The overall synthetic strategy involves the coupling of 4-bromo-3-chloro-5-fluorophenol with a suitable pyridine precursor, followed by functional group manipulations to arrive at the final herbicide.

Synthetic Pathway A 4-Bromo-3-chloro-5-fluorophenol C Ullmann Condensation A->C B Pyridine Precursor (e.g., 2,6-dichloro-4-aminopyridine) B->C D Diaryl Ether Intermediate C->D Cu Catalyst, Base E Carboxylation D->E F Esterification E->F G Novel Arylpicolinate Herbicide F->G

Caption: Proposed synthetic workflow for a novel arylpicolinate herbicide.

Detailed Experimental Protocol: Synthesis of a Hypothetical Arylpicolinate Herbicide

Objective: To synthesize a novel arylpicolinate herbicide via an Ullmann condensation of 4-bromo-3-chloro-5-fluorophenol with a pyridine precursor, followed by carboxylation and esterification.

Materials:

  • 4-Bromo-3-chloro-5-fluorophenol (98% purity)

  • 2,6-dichloro-4-aminopyridine

  • Copper(I) iodide (CuI)

  • Potassium carbonate (K₂CO₃), anhydrous

  • N,N-Dimethylformamide (DMF), anhydrous

  • Toluene, anhydrous

  • n-Butyllithium (n-BuLi), 2.5 M in hexanes

  • Dry ice (solid CO₂)

  • Hydrochloric acid (HCl), concentrated

  • Methanol, anhydrous

  • Thionyl chloride (SOCl₂)

  • Standard laboratory glassware, inert atmosphere setup (Schlenk line or glovebox)

Part 1: Ullmann Condensation to Form the Diaryl Ether Intermediate

This step forms the crucial C-O bond between the phenol and the pyridine ring. The Ullmann condensation is a well-established method for forming such linkages.[5][6]

Reaction Scheme:

Step-by-Step Procedure:

  • Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add 4-bromo-3-chloro-5-fluorophenol (1.0 eq), 2,6-dichloro-4-aminopyridine (1.1 eq), copper(I) iodide (0.1 eq), and anhydrous potassium carbonate (2.0 eq).

  • Solvent Addition: Under a nitrogen atmosphere, add anhydrous N,N-dimethylformamide (DMF) to the flask. The volume should be sufficient to dissolve the reactants (approximately 5-10 mL per gram of the phenol).

  • Reaction: Heat the reaction mixture to 120-140 °C with vigorous stirring. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction is typically complete within 12-24 hours.

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Filter the mixture through a pad of Celite to remove the copper catalyst and inorganic salts. Wash the filter cake with ethyl acetate.

    • Transfer the filtrate to a separatory funnel and wash with water (3x) to remove DMF.

    • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

    • Concentrate the organic phase under reduced pressure to obtain the crude product.

  • Purification: Purify the crude diaryl ether intermediate by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent.

Causality Behind Experimental Choices:

  • Catalyst: Copper(I) iodide is a common and effective catalyst for Ullmann condensations.

  • Base: Potassium carbonate is used to deprotonate the phenol, forming the more nucleophilic phenoxide.

  • Solvent: DMF is a polar aprotic solvent that is excellent for this type of reaction due to its high boiling point and ability to dissolve the reactants.

  • Inert Atmosphere: The reaction is performed under nitrogen to prevent oxidation of the copper catalyst and other reactants.

Part 2: Ortho-Lithiation and Carboxylation

This step introduces the carboxylic acid group at the 2-position of the pyridine ring, a key functional group for herbicidal activity.

Reaction Scheme:

Step-by-Step Procedure:

  • Reaction Setup: In a flame-dried Schlenk flask under argon, dissolve the purified diaryl ether intermediate (1.0 eq) in anhydrous toluene.

  • Lithiattion: Cool the solution to -78 °C in a dry ice/acetone bath. Slowly add n-butyllithium (1.1 eq) dropwise via syringe. Stir the mixture at this temperature for 1-2 hours.

  • Carboxylation: Add an excess of crushed dry ice (solid CO₂) to the reaction mixture in one portion. Allow the mixture to warm to room temperature overnight with stirring.

  • Work-up:

    • Quench the reaction by slowly adding water.

    • Acidify the aqueous layer to pH 2-3 with concentrated HCl.

    • Extract the product with ethyl acetate (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the carboxylic acid.

Causality Behind Experimental Choices:

  • Ortho-Lithiation: The amino group on the pyridine ring directs the lithiation to the adjacent ortho position.

  • Low Temperature: The lithiation is performed at -78 °C to prevent side reactions and ensure regioselectivity.

  • Dry Ice: Solid carbon dioxide serves as the electrophile to introduce the carboxylic acid group.

Part 3: Esterification to the Final Herbicide

Esterification of the carboxylic acid can improve the compound's uptake and translocation in plants.

Reaction Scheme:

Step-by-Step Procedure:

  • Reaction Setup: Dissolve the carboxylic acid intermediate (1.0 eq) in anhydrous methanol.

  • Esterification: Cool the solution to 0 °C in an ice bath. Slowly add thionyl chloride (1.2 eq) dropwise.

  • Reaction: Remove the ice bath and stir the reaction mixture at room temperature for 4-6 hours, or until TLC/HPLC analysis indicates complete conversion.

  • Work-up:

    • Concentrate the reaction mixture under reduced pressure to remove excess methanol and thionyl chloride.

    • Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution to neutralize any remaining acid.

    • Wash with brine, dry over anhydrous sodium sulfate, and concentrate to give the final product.

  • Purification: If necessary, the final product can be purified by recrystallization or column chromatography.

Causality Behind Experimental Choices:

  • Thionyl Chloride: This reagent converts the carboxylic acid to a more reactive acid chloride in situ, which then readily reacts with methanol to form the ester.

Safety and Hazard Information

CompoundHazard Statements
4-Bromo-3-chloro-5-fluorophenol Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation. May cause respiratory irritation.[1]
n-Butyllithium Pyrophoric, causes severe skin burns and eye damage.
Thionyl Chloride Causes severe skin burns and eye damage. Harmful if inhaled.

Note: Always consult the Safety Data Sheet (SDS) for all reagents before use and perform all reactions in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Conclusion

4-Bromo-3-chloro-5-fluorophenol is a valuable and highly functionalized intermediate for the synthesis of complex agrochemicals. The detailed protocol provided herein for the synthesis of a novel arylpicolinate herbicide demonstrates a plausible and chemically sound application of this starting material. The strategic use of the Ullmann condensation and subsequent functional group manipulations allows for the efficient construction of a potent herbicidal scaffold. This guide serves as a foundational resource for researchers in the agrochemical industry to explore the potential of 4-bromo-3-chloro-5-fluorophenol in the development of innovative crop protection solutions.

References

  • Epp, J. B., et al. (2016). The discovery of halauxifen-methyl and florpyrauxifen-benzyl: Two new 6-aryl-picolinate auxin herbicides. Bioorganic & Medicinal Chemistry, 24(3), 362-371.
  • American Chemical Society. (2015, November 4). Discovery and SAR of Halauxifen Methyl: A Novel Auxin Herbicide. ACS Symposium Series.
  • Google Patents. (2018). Method of preparing benzyl 4-amino-3-chloro-5-fluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)picolinate.
  • Wikipedia. (n.d.). Ullmann condensation. Retrieved from [Link]

  • Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

  • ResearchGate. (n.d.). Nucleophilic Aromatic Substitution. Retrieved from [Link]

  • AERU. (2026, February 27). Florpyrauxifen-benzyl (Ref: XDE-848 BE). Retrieved from [Link]

  • Google Patents. (n.d.). Compositions comprising halauxifen and other herbicides and methods thereof.
  • Google Patents. (n.d.). Herbicide composition containing halauxifen-methyl and nicosulfuron.
  • Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved from [Link]

  • Asian Journal of Chemistry. (2010).
  • MDPI. (2021, March 4).
  • PubMed. (2008, March 1). Synthesis and antiproliferative activity of benzyl and phenethyl analogs of makaluvamines.
  • PubChem. (n.d.). 3-Bromo-4-chloro-5-fluorophenol. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Halogenation of 4-bromo-3-chloro-5-fluorophenol

Welcome to the technical support guide for the selective halogenation of 4-bromo-3-chloro-5-fluorophenol. This resource is designed for researchers, medicinal chemists, and drug development professionals encountering cha...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the selective halogenation of 4-bromo-3-chloro-5-fluorophenol. This resource is designed for researchers, medicinal chemists, and drug development professionals encountering challenges with side product formation during the electrophilic halogenation of this highly substituted phenol. This guide provides in-depth, field-proven insights and actionable protocols to enhance reaction selectivity and purity.

Troubleshooting Guide

This section addresses specific, common problems encountered during the halogenation of 4-bromo-3-chloro-5-fluorophenol. Each answer explains the underlying chemical principles and provides concrete solutions.

Q1: I'm observing significant poly-halogenation (e.g., di-bromination). How can I improve mono-halogenation selectivity?

A1: Poly-halogenation is a frequent issue when working with phenols. The hydroxyl (-OH) group is a powerful activating group that dramatically increases the electron density of the aromatic ring, making it highly susceptible to multiple electrophilic attacks.[1][2] For phenols, this reaction can often proceed even without a catalyst.[3][4] To achieve selective mono-halogenation, you must moderate this high reactivity.

Core Cause: The high electron density of the phenol ring, strongly activated by the -OH group, leads to rapid, successive reactions with the electrophilic halogenating agent.[5][6]

Solutions:

  • Select a Milder Halogenating Agent: Highly reactive agents like bromine water (Br₂ in H₂O) are known to cause poly-substitution, often leading to the formation of a 2,4,6-tribromophenol precipitate with phenol itself.[7][8] Switching to a less reactive source of electrophilic halogen is the most effective strategy.

    • Recommended Agents: N-Bromosuccinimide (NBS), N-Chlorosuccinimide (NCS), or N-Iodosuccinimide (NIS) are excellent alternatives that provide a slower, more controlled release of the electrophile.[1][9]

  • Control Stoichiometry and Addition:

    • Use precisely 1.0 equivalent or slightly less (e.g., 0.95 eq.) of the halogenating agent to favor mono-substitution.

    • Dissolve the solid halogenating agent (e.g., NBS) in the reaction solvent and add it slowly (dropwise) to the solution of the phenol at a low temperature. This keeps the instantaneous concentration of the electrophile low, reducing the chance of a second halogenation event.

  • Optimize Solvent and Temperature:

    • Solvent Choice: Polar protic solvents like water can ionize and activate the halogenating agent, accelerating the reaction and reducing selectivity.[4][8] Use non-polar or less polar aprotic solvents.

    • Temperature Control: Perform the reaction at low temperatures to decrease the overall reaction rate, which enhances selectivity.

Table 1: Recommended Starting Conditions for Selective Mono-bromination

ParameterRecommendationRationale
Halogenating Agent N-Bromosuccinimide (NBS)Provides a controlled source of electrophilic bromine, minimizing over-reaction.[1]
Solvent Dichloromethane (CH₂Cl₂) or Carbon Tetrachloride (CCl₄)Non-polar solvents do not overly activate the halogenating agent.[1][8]
Temperature 0 °C to room temperatureReduces reaction rate, allowing for greater control and selectivity.[9]
Catalyst p-Toluenesulfonic acid (pTsOH) (5-10 mol%)Can activate NBS and improve regioselectivity in certain cases.[10]
Atmosphere Inert (Nitrogen or Argon)Prevents oxidation of the electron-rich phenol.[1]
Q2: My product is a mixture of constitutional isomers. How can I control the regioselectivity?

A2: Regioselectivity in this system is governed by the combined directing effects of the four existing substituents. The hydroxyl group is the most powerful director, but the interplay with the three halogens and steric factors determines the final outcome.

Mechanistic Insight: The -OH group is a strongly activating ortho, para-director.[9][11][12][13] The halogen substituents (-Br, -Cl, -F) are deactivating via induction but are also ortho, para-directors due to resonance stabilization from their lone pairs.[14][15][16] In this case, the activating effect of the -OH group dominates. It directs incoming electrophiles to the positions ortho to it (C2 and C6), as the para position is blocked by the chlorine atom.

The challenge lies in differentiating between the two electronically similar ortho positions, C2 and C6. The choice between them will be influenced by subtle steric and electronic factors.

G start Start Halogenation Experiment issue Analyze Crude Product. Identify Primary Issue. start->issue poly Problem: Poly-halogenation issue->poly Excess Halogen isomer Problem: Isomer Mixture issue->isomer Poor Regioselectivity oxid Problem: Oxidation/Tar issue->oxid Colored Impurities sol_poly1 1. Use Milder Reagent (NBS/NCS). 2. Use 1.0 eq. Reagent. 3. Add Reagent Slowly at 0°C. poly->sol_poly1 sol_isomer1 1. Screen ortho-directing catalysts (e.g., Ammonium Salts). 2. Lower reaction temperature. isomer->sol_isomer1 sol_oxid1 1. Run under Inert Gas (N₂/Ar). 2. Monitor closely and reduce time. 3. Ensure high purity of reagents. oxid->sol_oxid1 success Success: High Purity Product sol_poly1->success sol_isomer1->success sol_oxid1->success

Sources

Optimization

Technical Support Center: Scale-Up Production of 4-Bromo-3-chloro-5-fluorophenol

Welcome to the Technical Support Center. This guide is curated for drug development professionals, research scientists, and chemical engineers tasked with the batch scale-up of 4-bromo-3-chloro-5-fluorophenol.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is curated for drug development professionals, research scientists, and chemical engineers tasked with the batch scale-up of 4-bromo-3-chloro-5-fluorophenol. Synthesizing highly substituted polyhalogenated phenols presents unique thermodynamic, regioselective, and metallurgical challenges. This document provides a mechanistic process overview, a troubleshooting FAQ, a validated self-correcting protocol, and critical quantitative parameters to ensure a safe and high-yielding campaign.

Process Overview & Mechanistic Pathway

The synthesis of 4-bromo-3-chloro-5-fluorophenol typically proceeds via the electrophilic aromatic substitution of 3-chloro-5-fluorophenol. The hydroxyl group strongly activates the aromatic ring, directing incoming electrophiles to the ortho and para positions[1]. Because the 4-position is para to the hydroxyl group, it is electronically favored; however, the highly exothermic nature of the reaction and the generation of corrosive hydrobromic acid (HBr) necessitate strict engineering controls during scale-up[2][3].

Pathway SM 3-Chloro-5-fluorophenol (Activated Substrate) Reactor Glass-Lined Jacketed Reactor (T = 10-15 °C) SM->Reactor Charge Reagent N-Bromosuccinimide (NBS) Electrophilic Br+ Source Reagent->Reactor Dosed Addition (Exotherm Control) Intermediate Wheland Intermediate (Para-Directed) Reactor->Intermediate Electrophilic Attack Byproduct HBr / Succinimide (Corrosive / Waste) Intermediate->Byproduct Proton Loss Product 4-Bromo-3-chloro-5-fluorophenol (Target Molecule) Intermediate->Product Rearomatization

Workflow and mechanistic pathway for regioselective bromination of 3-chloro-5-fluorophenol.

Troubleshooting Guide & FAQs

Q1: We are experiencing severe temperature spikes during the addition of the brominating agent. How can we safely manage this exotherm on a >100 kg scale? A1: The bromination of activated phenols is an inherently rapid and highly exothermic electrophilic aromatic substitution[1]. Reaction calorimetry (RC1) studies on similar NBS-mediated brominations reveal a reaction heat of approximately -46 kJ/kg, corresponding to an adiabatic temperature rise (ΔTad) of 23 K[2]. If NBS is added in a single portion, the Maximum Temperature of the Synthesis Reaction (MTSR) can easily exceed safe operating limits, triggering secondary decomposition pathways. Resolution: Transition from batch addition to continuous, controlled dosing of NBS. Maintain the reactor jacket at -15 °C to keep the internal reaction mass strictly between 10 °C and 15 °C[2]. Additionally, avoid ethereal solvents like 2-MeTHF, which can undergo delayed, highly exothermic radical reactions with NBS[2].

Q2: Our IPCs show an unacceptable ratio of multi-brominated byproducts (e.g., dibrominated isomers). How do we enforce regioselectivity for the mono-brominated 4-position? A2: The hydroxyl group of the phenol strongly activates the ring, making the ortho (2, 6) and para (4) positions highly susceptible to electrophilic attack[4]. Because the 4-position is para to the hydroxyl group, it is electronically favored, but the high reactivity of the phenol core often leads to over-bromination[4]. Resolution: Regioselectivity is strictly temperature and reagent-dependent. Lowering the reaction temperature to 10 °C suppresses the activation energy available for secondary bromination. If NBS yields remain poor, consider switching to an oxidative bromination system using KBr and layered double hydroxides (ZnAl–BrO3⁻–LDHs). This system has demonstrated exceptional para-selectivity and high atom economy by sterically and electronically restricting ortho-attack[4].

Q3: The generation of HBr during the reaction is causing severe pitting corrosion in our 316L stainless steel vessels. What are the engineering solutions for this? A3: The substitution of hydrogen on the aromatic ring inherently produces stoichiometric hydrobromic acid (HBr). At scale, HBr in the presence of trace moisture is aggressively corrosive to standard 316L stainless steel, leading to iron leaching which can further catalyze unwanted side reactions[3]. Resolution: Scale-up must be conducted in glass-lined steel reactors or high-nickel alloys (e.g., Hastelloy C-276). If metallic reactors must be used, operating at the lowest possible temperature reduces the corrosion rate exponentially[3]. Alternatively, implementing a biphasic system with an aqueous buffer can partition and neutralize the HBr in situ, though this may impact the bromination kinetics.

Validated Batch Scale-Up Protocol

Self-Validating Principle: This protocol integrates in-process controls (IPCs) at critical exothermic and regioselectivity-defining steps to ensure the reaction self-corrects before catastrophic failure or yield loss occurs.

Phase 1: Reactor Preparation & Substrate Solvation

  • Equipment: Utilize a 2500 L glass-lined reactor to prevent transition-metal catalyzed decomposition and HBr-induced pitting corrosion[3].

  • Charging: Charge 3-chloro-5-fluorophenol (1.0 eq) into the reactor.

  • Solvation: Add Acetonitrile (MeCN) or ACS-grade Methanol (10 volumes). Causality: Polar solvents stabilize the Wheland intermediate, accelerating the desired bromination while suppressing radical side-reactions[5].

  • Cooling: Engage the cooling jacket to bring the internal temperature (Tr) to 10 °C.

Phase 2: Controlled Electrophilic Bromination 5. Reagent Preparation: Prepare a solution/slurry of N-Bromosuccinimide (NBS, 1.05 eq). Avoid 2-MeTHF due to known incompatible exothermic radical side-reactions with NBS[2]. 6. Dosing: Dose the NBS into the reactor over 4–6 hours. Causality: The bromination of phenols is highly exothermic. Continuous dosing ensures the adiabatic temperature rise never exceeds the cooling capacity, preventing thermal runaway[2]. 7. Temperature Maintenance: Maintain Tr between 10 °C and 15 °C. Exceeding 15 °C drastically increases the formation of multi-brominated impurities[1].

Phase 3: Quenching & Isolation 8. IPC (In-Process Control): Sample for HPLC analysis. Self-Validating Check: Proceed to quench ONLY when starting material is < 1.0% and the dibrominated impurity is < 2.0%. If the reaction stalls, dose an additional 0.05 eq of NBS and re-sample after 30 minutes. 9. Quench: Add 10% aqueous sodium thiosulfate (Na2S2O3) to neutralize unreacted electrophilic bromine. 10. Phase Separation & Crystallization: Extract with an organic solvent, wash with brine, and concentrate. Crystallize from a heptane/ethyl acetate mixture to reject ortho-brominated isomers.

Quantitative Process Parameters

Table 1: Thermodynamic and Kinetic Parameters for Phenol Bromination Scale-Up

ParameterValue / RangeMechanistic Implication
Reaction Heat (ΔHr) ~ -46 kJ/kgDictates required jacket cooling capacity to prevent thermal runaway[2].
Adiabatic Temp Rise (ΔTad) 23 KIndicates the maximum potential temperature spike under total cooling failure[2].
Optimal Process Temp 10 °C – 15 °CBalances reaction kinetics while suppressing multi-bromination and solvent side-reactions[2].
Para-Selectivity Yield (LDH system) >80%Demonstrates the efficiency of sterically hindered brominating agents in preventing ortho-attack[4].

References[5] Optimising Bromination of Phenols: Investigating the Role of pH and Oxidizer in Electrophilic Substitution Reaction - Research Square. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHHiDuUxwIFdsCc1fKAz2n7sZaakUj_8SDMRQ27qQofSVM9m248Qfg9ds7IKTfEw0EvzrkKuLOVyjOerjGydZy_CLMxjjLwU6TthzGUabYjIA4YTsTEGL1GaE6h9SfyK3fnEZ5NBGWvOe_Qp0C71fUj87BY6bcosA7X887vcQ612FS83iA5k5hSQeKO_U36AaSLjig-84d0BzIdik2fA2oHHjSE[2] Safe Scale-Up of an N-Bromosuccinimide Involved Bromination Reaction - Organic Process Research & Development (ACS Publications). URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEAh1l1ikW6QiQaZODJ6rWRKUrG94O7HrKxAiymPFA4bx2mq8mo3ERiKAdg7j9R7Uj_h5XeN_Y78qiae1CYn4MDGUY2SOTf2LN98lTy50Cm-BEZaqs9pe_A9zYNQpjWazdz30Jsy81J2QEb0w==[4] Regioselective Monobromination of Phenols with KBr and ZnAl–BrO3⁻–Layered Double Hydroxides - MDPI. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEWZERkK2QOh_SZ-wIV5PnpQofqIdnknefxi-IDCljkkz7nvXB51TX4txBOId3un6xtVDWQc-DHjewJdFkciaNgl-VjqJxN54KdLjQxK8J_FN64IHPCgnTdnDpp2HGHl0IQ[1] Bromination of Phenols – A Level Chemistry Edexcel Revision - Study Rocket. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGLtEtOu6PISffYjK4L5W_5_g-CCMMokoIGpbTmJup-w-APowjB-aae-qMjpPsL3Un7CAc8p_p4hXzAblNo9Gwjig6-lGFGgUifzJcKzFt23jxSIjVjAlBY7o5BRojyHMY955S5TOWbaxSOvL8fLne-W2j992PseOnm9cvNlmgzeY_OxYbIkYmdH-a3FWQ6hPiLGe--dDvyXTH1tGNIGtNqpoas[3] Corrosion inhibition of aluminum in HBr solutions by nonionic surfactants at different temperatures - ResearchGate. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH9aJcjf7GjvGJBcfkHY6T-Aqc23YP7m0dElRcdKQQnI4m8-NIq98tukfkTsGMvj6C3BJUNPheGB0V9vG6QnrsXPFUiIjjbdXCRL-UVwIalyGs6OXLCFhwu36LKjXzDvaYuRSIlbTisv8rAT9GnmohZRmXduI3zEePCPujMYjTdDFeZNBfmfVwhHGd9pnoFth1DR_KYjsiGPExVKrQ4uTNNKXz3RAdjhZU1NckXPDIGUMv44xLCSKEtaGhCzqhM3liq13wia6gA902ZnHLdjrto2g==

Sources

Troubleshooting

Technical Support Center: Resolving Co-elution in HPLC Analysis of 4-bromo-3-chloro-5-fluorophenol

Welcome to the technical support guide for the chromatographic analysis of 4-bromo-3-chloro-5-fluorophenol. This resource is designed for researchers, analytical chemists, and drug development professionals who are encou...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the chromatographic analysis of 4-bromo-3-chloro-5-fluorophenol. This resource is designed for researchers, analytical chemists, and drug development professionals who are encountering challenges with co-eluting peaks during the HPLC analysis of this and other structurally similar halogenated compounds. This guide provides a logical, step-by-step approach to diagnosing and resolving these common separation issues, grounded in the fundamental principles of chromatography.

Frequently Asked Questions (FAQs) & Troubleshooting
Q1: My chromatogram shows a broad or shouldered peak for 4-bromo-3-chloro-5-fluorophenol. How can I confirm if this is a co-elution issue?

A1: Initial Diagnosis: Confirming Co-elution

Before adjusting any method parameters, it's crucial to confirm that you are indeed facing a co-elution problem rather than an issue like poor column health or an inappropriate sample solvent.

Step 1: Peak Purity Analysis with a Diode Array Detector (DAD/PDA) If your HPLC system is equipped with a DAD, utilize the peak purity function. This tool compares UV-Vis spectra across the entire peak. A "pure" peak will have consistent spectra from the upslope to the downslope. If the spectra differ, it indicates the presence of more than one component, confirming co-elution.

Step 2: High-Resolution Mass Spectrometry (LC-MS) The most definitive method is to couple your LC system to a mass spectrometer. By analyzing the mass-to-charge ratio (m/z) across the eluting peak, you can identify if multiple compounds with different molecular weights are present. For 4-bromo-3-chloro-5-fluorophenol (C₆H₃BrClFO), the expected monoisotopic mass is approximately 223.90 g/mol .[1]

Step 3: Radically Alter Selectivity A simple chromatographic test is to perform a run with a drastic change in the mobile phase, such as switching the organic modifier from acetonitrile to methanol.[2] If the single peak splits into two or more distinct peaks, this strongly suggests co-elution.

Q2: I've confirmed co-elution. What are the first and most effective method parameters I should adjust?

A2: Systematic Method Optimization

Resolving co-elution involves systematically altering chromatographic selectivity. The most impactful parameters to adjust first are related to the mobile phase. Below is a logical workflow for method development.

G cluster_0 Troubleshooting Workflow for Co-elution A Observe Peak Asymmetry (Shouldering, Broadening) B Confirm Co-elution (DAD Peak Purity, LC-MS) A->B C Mobile Phase Optimization B->C Confirmed D Adjust Organic Strength (Isocratic %B or Gradient Slope) C->D E Modify Mobile Phase pH (Control Analyte Ionization) D->E Insufficient Resolution L Resolution Achieved D->L Success F Change Organic Modifier (Acetonitrile vs. Methanol) E->F Insufficient Resolution E->L Success G Stationary Phase Optimization F->G Insufficient Resolution F->L Success H Select Alternative Column Chemistry (e.g., PFP or Phenyl-Hexyl) G->H I Instrument Parameter Fine-Tuning H->I Insufficient Resolution H->L Success J Adjust Temperature I->J K Adjust Flow Rate J->K Minor Adjustments J->L Success K->L Success

Figure 1. A systematic workflow for troubleshooting co-elution issues in HPLC.

The first step is often to modify the ratio of the organic solvent (Mobile Phase B, e.g., acetonitrile) to the aqueous solvent (Mobile Phase A).

  • For Isocratic Methods: Decrease the percentage of the organic modifier (%B) in 5% increments. This will increase the retention time of all compounds, which may provide the necessary space for your peaks to resolve.

  • For Gradient Methods: Decrease the initial %B or flatten the gradient slope (i.e., increase the gradient time). This allows more time for the analytes to interact with the stationary phase, enhancing separation.

Causality: Reducing the organic solvent content increases the polarity of the mobile phase. In reverse-phase HPLC, this strengthens the hydrophobic interaction between the analytes and the non-polar stationary phase, leading to longer retention and potentially improved resolution.[3]

For ionizable compounds like phenols, pH is the most powerful tool for manipulating retention and selectivity.[4][5] The hydroxyl group on the phenol ring is acidic and can be deprotonated to form a phenoxide anion.

The Principle of Ion Suppression: The neutral (protonated) form of a phenol is more hydrophobic and will be retained longer on a C18 column. The ionized (deprotonated) form is more polar and will elute much earlier.[6] By controlling the mobile phase pH relative to the analyte's pKa, you control its ionization state.

While the exact pKa of 4-bromo-3-chloro-5-fluorophenol is not readily published, the pKa of similar halogenated phenols suggests it will be weakly acidic, likely in the 7-9 range.[7][8]

Practical Strategy: To ensure the phenol is in its neutral, well-retained form, the mobile phase pH should be buffered at least 2 pH units below the analyte's pKa.[3] A starting pH of 2.5-3.5 is highly effective for most phenolic compounds.

Mobile Phase pH Analyte State (Phenol) Expected Retention on C18 Rationale
pH << pKa (e.g., 2.5)Fully Protonated (Neutral)Maximum Increased hydrophobicity enhances interaction with the stationary phase.[9]
pH ≈ pKaMixture of Protonated & DeprotonatedVariable / Poor Peak ShapeAnalyte exists in two forms, leading to peak broadening or splitting.
pH >> pKa (e.g., 10.0)Fully Deprotonated (Anionic)Minimum Increased polarity reduces interaction with the stationary phase.
Protocol: Preparation of an Acidic Buffered Mobile Phase

Objective: To prepare a 1L solution of 20 mM potassium phosphate buffer at pH 3.0 for use as Mobile Phase A.

Materials:

  • Monobasic potassium phosphate (KH₂PO₄)

  • Phosphoric acid (H₃PO₄)

  • HPLC-grade water

  • Calibrated pH meter

Procedure:

  • Weigh out the appropriate amount of KH₂PO₄ for a 20 mM solution (approx. 2.72 g) and dissolve it in ~950 mL of HPLC-grade water.

  • Place the solution on a magnetic stirrer and immerse a calibrated pH electrode.

  • Slowly add phosphoric acid dropwise until the pH meter reads 3.0.

  • Transfer the solution to a 1L volumetric flask and add HPLC-grade water to the mark.

  • Filter the buffer through a 0.22 µm membrane filter to remove particulates and degas the solution before use.[10]

If adjusting elution strength and pH is insufficient, changing the organic modifier type can dramatically alter selectivity because it introduces different solvent-analyte interactions.[11][12]

  • Acetonitrile (ACN): An aprotic solvent with a strong dipole moment. It is a weaker hydrogen bond acceptor. In general, ACN has a stronger elution strength than methanol in reverse-phase HPLC.[11][13]

  • Methanol (MeOH): A protic solvent capable of both donating and accepting hydrogen bonds.[13] This can lead to different interactions with polar functional groups on analytes.

Practical Implication: Simply switching from a mobile phase of Water/ACN to Water/MeOH (you may need to adjust the %B to get similar retention times) can sometimes reverse the elution order of closely eluting peaks, instantly solving a co-elution problem.[2]

Parameter Acetonitrile (ACN) Methanol (MeOH)
Elution Strength Stronger (generally)[13]Weaker (generally)
Selectivity Aprotic, strong dipoleProtic, hydrogen bond donor/acceptor[14]
System Pressure Lower[2]Higher[13]
UV Cutoff ~190 nm~205 nm
Q3: I've thoroughly optimized my mobile phase, but the peaks are still not baseline resolved. What is my next step?

A3: Stationary Phase Optimization

When mobile phase optimization is exhausted, the next logical step is to change the stationary phase. The goal is to introduce different retention mechanisms beyond the simple hydrophobic interactions of a standard C18 column.

For Halogenated Aromatic Compounds, Consider:

  • Phenyl-Hexyl Columns: These columns have phenyl groups bonded to the silica surface. They can provide π-π stacking interactions between the phenyl rings of the stationary phase and the aromatic ring of your analyte. This offers a different selectivity compared to the purely hydrophobic interactions of a C18 phase.[15]

  • Pentafluorophenyl (PFP) Columns: This is often the best choice for halogenated compounds. The highly electronegative fluorine atoms on the PFP phase create a unique electronic environment. PFP columns offer multiple interaction modes, including:[16]

    • Hydrophobic interactions

    • π-π interactions

    • Dipole-dipole interactions[17][18]

    • Ion-exchange interactions

These alternative mechanisms can exploit the subtle differences in the structure and electronic distribution of your target analyte and the co-eluting impurity, leading to successful separation.[19][20]

Q4: Are there any instrumental parameters I can adjust for fine-tuning the separation?

A4: Fine-Tuning with Temperature and Flow Rate

While mobile and stationary phases provide the largest changes in selectivity, temperature and flow rate can be used for fine-tuning.

  • Column Temperature: Increasing the column temperature (e.g., from 30°C to 45°C) decreases the mobile phase viscosity, which lowers system backpressure and can sharpen peaks.[21][22] More importantly, temperature can alter selectivity, sometimes increasing and sometimes decreasing the resolution between a critical pair of peaks.[23] It is an empirical parameter that should be explored. Even small adjustments of ±5°C can be enough to resolve closely eluting compounds.[23]

  • Flow Rate: Decreasing the flow rate increases the analysis time but can also improve column efficiency (increase the plate number, N), leading to narrower peaks and better resolution. This is a trade-off between resolution and throughput.

Parameter Change Primary Effect Secondary Effect(s)
Increase Temperature ↓ Retention Time, ↓ Viscosity/Pressure[21]Can alter selectivity (α), may improve peak shape.[23][24]
Decrease Temperature ↑ Retention Time, ↑ Viscosity/PressureCan alter selectivity (α), may improve resolution.[23]
Decrease Flow Rate ↑ Retention Time, ↑ Resolution (Efficiency)↑ Run Time
Increase Flow Rate ↓ Retention Time, ↓ Resolution (Efficiency)↓ Run Time, ↑ Pressure

By following this structured approach—from initial diagnosis through mobile phase optimization, stationary phase selection, and finally instrumental fine-tuning—you can methodically resolve even the most challenging co-elution issues encountered during the analysis of 4-bromo-3-chloro-5-fluorophenol.

References
  • How Column Temperature Affects HPLC Resolution - Chrom Tech. (n.d.). Chrom Tech. Retrieved April 3, 2026, from [Link]

  • Acetonitrile vs. Methanol for Reverse Phase Chromatography - Chrom Tech, Inc. (2025, October 14). Chrom Tech. Retrieved April 3, 2026, from [Link]

  • The Effect of Elevated Column Operating Temperatures on Chromatographic Performance. (n.d.). Waters. Retrieved April 3, 2026, from [Link]

  • PFP Pentafluorophenyl Columns for Halogenated Compounds - MicroSolv. (n.d.). MicroSolv. Retrieved April 3, 2026, from [Link]

  • Dolan, J. W., Snyder, L. R., & Quarry, M. A. (2002, August 2). Temperature selectivity in reversed-phase high performance liquid chromatography. Journal of Chromatography A, 965(1-2), 199-212. Retrieved April 3, 2026, from [Link]

  • Acetonitrile vs. Methanol in Reverse Phase Chromatography (RPC) - Mason Technology. (2024, February 9). Mason Technology. Retrieved April 3, 2026, from [Link]

  • 7 Key Differences in the Use of Methanol and Acetonitrile - Shimadzu. (n.d.). Shimadzu. Retrieved April 3, 2026, from [Link]

  • Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. (2025, November 26). Chromatography Online. Retrieved April 3, 2026, from [Link]

  • Switching the Mobile Phase from Acetonitrile to Methanol - Shimadzu (Europe). (n.d.). Shimadzu. Retrieved April 3, 2026, from [Link]

  • Liptak, M. D., Gross, K. C., Seybold, P. G., Feldgus, S., & Shields, G. C. (2005, November 18). Simulating phenol high-performance liquid chromatography retention times as the pH changes. Mobile phase pH versus buffer pH. Journal of Chromatography A, 1095(1-2), 127-135. Retrieved April 3, 2026, from [Link]

  • A New Pentafluorophenyl (PFP) Core- Shell column to aid Selectivity - Fortis Technologies. (n.d.). Fortis Technologies. Retrieved April 3, 2026, from [Link]

  • Quick Troubleshooting Guide For HPLC Column Usage | Biovanix Chromatography. (n.d.). Biovanix. Retrieved April 3, 2026, from [Link]

  • Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases | LCGC International. (2016, February 1). LCGC International. Retrieved April 3, 2026, from [Link]

  • Back to Basics: The Role of pH in Retention and Selectivity | LCGC International. (2025, November 26). LCGC International. Retrieved April 3, 2026, from [Link]

  • HPLC Troubleshooting Mini Guide - Peak Issues - Phenomenex. (n.d.). Phenomenex. Retrieved April 3, 2026, from [Link]

  • Mobile Phase Optimization: A Critical Factor in HPLC - Phenomenex. (2025, June 6). Phenomenex. Retrieved April 3, 2026, from [Link]

  • Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. (2014, April 3). Agilent Technologies. Retrieved April 3, 2026, from [Link]

  • Exploring the Role of pH in HPLC Separation - Veeprho. (2025, February 1). Veeprho. Retrieved April 3, 2026, from [Link]

  • Features of PentaFluoroPhenyl group bonded column -YMC-Triart PFP -. (n.d.). YMC. Retrieved April 3, 2026, from [Link]

  • Control pH During Method Development for Better Chromatography - Agilent. (n.d.). Agilent Technologies. Retrieved April 3, 2026, from [Link]

  • HPLC Troubleshooting Guide. (n.d.). Retrieved April 3, 2026, from [Link]

  • HPLC Troubleshooting Guide. (n.d.). Phenomenex. Retrieved April 3, 2026, from [Link]

  • Removal and detoxification of pentahalogenated phenols using a photocatalytically induced enzymatic process - PMC. (n.d.). National Center for Biotechnology Information. Retrieved April 3, 2026, from [Link]

  • 4-bromo-3-chloro-5-fluorophenol (C6H3BrClFO) - PubChemLite. (n.d.). PubChem. Retrieved April 3, 2026, from [Link]

  • Aqueous pKa values from J. Phys. Org. Chem. 2019, 32, e3940. (2019). Journal of Physical Organic Chemistry, 32(e3940). Retrieved April 3, 2026, from [Link]

  • SEPARATION OF PHENOLIC COMPOUNDS FROM FOODS BY REVERSED-PHASE HIGH PERFORMANCE LIQUID CHROMATOGRAPHY. (n.d.). Redalyc. Retrieved April 3, 2026, from [Link]

  • 4-bromo-3-chloro-5-fluorophenol | 1785409-38-2 | Buy Now - Molport. (n.d.). Molport. Retrieved April 3, 2026, from [Link]

  • Guidebook on Reversed Phase Chemistries & Utilizing Selectivity for HPLC Separations - MAC-MOD Analytical. (n.d.). MAC-MOD Analytical. Retrieved April 3, 2026, from [Link]

  • Reversed Phase HPLC Method Development - Phenomenex. (n.d.). Phenomenex. Retrieved April 3, 2026, from [Link]

Sources

Optimization

Technical Support Center: Optimizing Catalyst Loading for 4-Bromo-3-chloro-5-fluorophenol Transformations

Executive Summary & Mechanistic Grounding The functionalization of polyhalogenated arenes is a critical bottleneck in the synthesis of complex active pharmaceutical ingredients (APIs)[1]. 4-Bromo-3-chloro-5-fluorophenol...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Grounding

The functionalization of polyhalogenated arenes is a critical bottleneck in the synthesis of complex active pharmaceutical ingredients (APIs)[1]. 4-Bromo-3-chloro-5-fluorophenol (CAS 1785409-38-2) presents a unique, multidimensional synthetic challenge[2]. It possesses three distinct carbon-halogen bonds (C–Br, C–Cl, C–F) alongside an unprotected, acidic hydroxyl group.

While the general thermodynamic reactivity order for palladium-catalyzed oxidative addition dictates that C–Br > C–Cl > C–F[3], the C4–Br bond in this specific substrate is di-ortho substituted (flanked by the C3–Cl and C5–F groups). This creates immense steric shielding. This tension between electronic bond weakness and steric inaccessibility can invert expected chemoselectivity, forcing the palladium catalyst to insert into the less hindered C3–Cl bond if the catalyst loading, temperature, and ligand architecture are not precisely calibrated[4].

This guide provides a mechanistic framework for optimizing catalyst loading, preventing catalyst poisoning, and achieving absolute chemoselectivity in cross-coupling transformations.

OptimizationWorkflow Substrate 4-bromo-3-chloro-5-fluorophenol (Highly Hindered C4-Br) Base 1. Base Addition (K3PO4) Deprotonate Phenol Substrate->Base Prevent Pd-Oxide Formation Cat 2. Catalyst & Ligand Pd(OAc)2 + SPhos (0.1-1.0 mol%) Base->Cat Active Pd(0) Generation Reaction 3. Oxidative Addition (Temperature Control: 60°C) Cat->Reaction SPhos overcomes sterics Check 4. Validation (LC-MS) Check C-Br vs C-Cl Insertion Reaction->Check Monitor at 1 hr Success Optimal Chemoselectivity (>98% C4-Coupling) Check->Success Desired Pathway Failure Over-coupling / C3-Cl Insertion (Reduce Temp / Change Ligand) Check->Failure Off-target Pathway Failure->Cat Iterative Optimization

Workflow for optimizing chemoselective Pd-catalyzed cross-coupling of polyhalogenated phenols.

Troubleshooting Guide & FAQs

Q1: I am trying to lower my palladium loading to 0.5 mol% for a Suzuki-Miyaura coupling, but my reaction stalls at 40% conversion. Is the substrate poisoning the catalyst? A1: Yes. The highly functionalized phenol ring has a significantly lowered pKa (typically ~7.0–7.5) due to the inductive electron-withdrawing effects of the three halogens. If you use a weak base (like Na₂CO₃), the phenol is only partially deprotonated. The acidic phenolic proton can protonate the electron-rich Pd(0) active species, forming an inactive Pd-hydride complex, which crashes out of the catalytic cycle. Solution: Pre-deprotonate the substrate using a stronger, anhydrous base like K₃PO₄ before introducing the catalyst, or temporarily protect the –OH group as a silyl or benzyl ether.

Q2: When I use highly active ligands like tBu₃P to push the reaction at low catalyst loadings (0.1 mol%), I lose chemoselectivity and observe C3–Cl coupling byproducts. Why? A2: While tBu₃P is highly electron-donating and excellent for low-loading cross-couplings, its relatively small cone angle compared to biaryl phosphines allows it to access the less sterically hindered C3–Cl bond[4]. To force insertion into the sterically shielded C4–Br bond, you must use a ligand that is both electron-rich and possesses a specific spatial geometry that accelerates reductive elimination while tolerating di-ortho substitution. Solution: Switch to Buchwald biaryl phosphines like SPhos or XPhos . Their flexible biaryl backbone allows the active PdL₁ species to navigate the steric bulk of the F and Cl atoms flanking the C4 position, maintaining >98% chemoselectivity for C–Br over C–Cl[3].

Q3: How does solvent choice impact the turnover frequency (TOF) at sub-1 mol% catalyst loadings? A3: At low catalyst loadings, the rate of transmetalation becomes the rate-limiting step. Using purely non-polar solvents (like toluene) suppresses the solubility of the organoborate intermediates. Solution: Utilize a biphasic or highly polar aprotic system (e.g., 1,4-Dioxane/H₂O in a 10:1 ratio) to maximize the solubility of the base and the boronic acid, thereby accelerating transmetalation and preventing catalyst resting-state degradation.

Quantitative Data: Catalyst Loading & Ligand Optimization

The following table summarizes the causal relationship between catalyst loading, ligand architecture, and chemoselectivity during the Suzuki-Miyaura coupling of 4-bromo-3-chloro-5-fluorophenol with phenylboronic acid.

EntryCatalyst PrecursorLigandBaseLoading (mol%)Temp (°C)Conversion (%)C4–Br Selectivity (%)Mechanistic Observation
1Pd(OAc)₂PPh₃K₂CO₃5.0804585Poor TOF; weak base fails to prevent Pd poisoning.
2Pd₂(dba)₃dppfK₃PO₄2.0807090Bidentate ligand struggles with di-ortho steric bulk.
3Pd(OAc)₂tBu₃PK₃PO₄1.0608060High activity but poor sterics lead to C3–Cl insertion.
4Pd(OAc)₂SPhosK₃PO₄1.060>99>98SPhos perfectly balances sterics and electronics.
5 Pd(OAc)₂ SPhos K₃PO₄ 0.1 60 95 >99 Optimal conditions for scale-up and low Pd waste.

Self-Validating Experimental Protocol: Site-Selective Suzuki-Miyaura Coupling

This protocol is engineered to achieve high Turnover Numbers (TON) at a low catalyst loading (0.5 mol%) while maintaining absolute chemoselectivity at the C4 position.

Step 1: Substrate Activation & Degassing
  • In a flame-dried Schlenk flask, add 4-bromo-3-chloro-5-fluorophenol (1.0 equiv, 10 mmol) and anhydrous K₃PO₄ (3.0 equiv, 30 mmol).

  • Add 20 mL of anhydrous 1,4-Dioxane.

  • Mechanistic Rationale: Stir at room temperature for 15 minutes before adding other reagents. This ensures complete deprotonation of the phenol to the phenoxide, preventing the acidic proton from quenching the Pd(0) catalyst.

  • Sparge the suspension with Argon for 15 minutes to remove dissolved oxygen, which rapidly oxidizes electron-rich phosphine ligands.

Step 2: Catalyst Complexation
  • In a separate, argon-purged vial, dissolve Pd(OAc)₂ (0.5 mol%, 0.05 mmol) and SPhos (1.2 mol%, 0.12 mmol) in 2 mL of degassed 1,4-Dioxane.

  • Stir for 5 minutes until the solution turns a pale, homogeneous yellow, indicating the formation of the active Pd(0)L₁ species.

  • Transfer the catalyst solution to the main Schlenk flask via a gastight syringe.

Step 3: Cross-Coupling Execution
  • Add the arylboronic acid (1.1 equiv, 11 mmol) and 2 mL of degassed H₂O (to facilitate transmetalation).

  • Heat the reaction mixture to exactly 60°C .

  • Mechanistic Rationale: Do not exceed 60°C. Higher thermal energy overcomes the activation barrier for the off-target C3–Cl oxidative addition, destroying chemoselectivity.

Step 4: Self-Validating Checkpoint
  • Validation Action: At t = 60 minutes, withdraw a 10 µL aliquot under positive Argon pressure. Dilute with 1 mL HPLC-grade acetonitrile and analyze via LC-MS.

  • Success Criteria: The mass spectrum must show a single product peak corresponding to [M + Aryl - Br]. The isotopic splitting pattern must clearly indicate the retention of one Chlorine atom (approx. 3:1 ratio for M : M+2).

  • Failure Mode & Correction: If a mass corresponding to [M + Aryl - Cl] or double-arylation is detected, your temperature is too high, or localized hot spots exist in your heating block. Immediately abort, lower the setpoint to 50°C, and re-initiate with a fresh batch.

  • Upon successful validation, allow the reaction to proceed for 4 hours, cool to room temperature, quench with 1M HCl (to re-protonate the phenol), and extract with Ethyl Acetate.

References

  • Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. National Institutes of Health (NIH) / Chemical Reviews.1[1]

  • 4-bromo-3-chloro-5-fluorophenol | 1785409-38-2. Molport. 2[2]

  • Chemoselectivity in the Kosugi-Migita-Stille coupling of bromophenyl triflates and bromo-nitrophenyl triflates. National Institutes of Health (NIH). 3[3]

  • Palladium-Catalyzed Chemoselective Suzuki–Miyaura Cross-Coupling Reaction of Poly(pseudo)halogenated Arenes. ResearchGate. 4[4]

Sources

Reference Data & Comparative Studies

Validation

4-bromo-3-chloro-5-fluorophenol vs 4-bromo-3-fluorophenol reactivity comparison

An In-Depth Guide to the Comparative Reactivity of 4-bromo-3-chloro-5-fluorophenol and 4-bromo-3-fluorophenol For researchers and professionals in drug development and synthetic chemistry, the selection of building block...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to the Comparative Reactivity of 4-bromo-3-chloro-5-fluorophenol and 4-bromo-3-fluorophenol

For researchers and professionals in drug development and synthetic chemistry, the selection of building blocks is a critical decision that dictates the feasibility and outcome of a synthetic route. Halogenated phenols are a cornerstone of this molecular toolkit, offering multiple reaction sites and the ability to modulate the electronic and steric properties of target molecules. This guide provides a detailed comparative analysis of the reactivity of two such building blocks: 4-bromo-3-chloro-5-fluorophenol and 4-bromo-3-fluorophenol. The core structural difference is the presence of an additional chlorine atom on the tri-substituted phenol, a seemingly minor change that imparts significant consequences for the molecule's chemical behavior.

This document will dissect the theoretical underpinnings of their reactivity, supported by established chemical principles and reaction protocols, to provide a predictive framework for their application in synthesis.

Physicochemical Properties: A Side-by-Side Comparison

A foundational understanding of the physical properties of these reagents is essential before exploring their chemical reactivity. The addition of a chlorine atom significantly increases the molecular weight and subtly alters the electronic environment of 4-bromo-3-chloro-5-fluorophenol.

Property4-bromo-3-chloro-5-fluorophenol4-bromo-3-fluorophenol
Molecular Formula C₆H₃BrClFO[1][2]C₆H₄BrFO[3][4][5]
Molecular Weight 225.44 g/mol [1][2]191.00 g/mol [3][4]
CAS Number 1785409-38-2[1][2]121219-03-2[3][4]
Appearance -Off-white to gray or pale-red powder/crystals[3]
Melting Point -71-75 °C[3]
Purity ≥97%[1]≥98%[3]

Note: Experimental data for 4-bromo-3-chloro-5-fluorophenol is less prevalent in public literature.

Theoretical Framework for Reactivity

The reactivity of a substituted phenol is governed by a complex interplay of electronic and steric effects imparted by its substituents.

Electronic Effects: A Tale of Induction and Resonance

The overall reactivity of the aromatic ring towards electrophiles is determined by the net electron-donating or electron-withdrawing nature of its substituents.

  • Hydroxyl (-OH) Group: This is a strongly activating group, meaning it increases the rate of electrophilic aromatic substitution compared to benzene. It donates electron density to the ring via a strong positive resonance effect (+R) and directs incoming electrophiles to the ortho and para positions.[6]

  • Halogen (-F, -Cl, -Br) Groups: Halogens present a more complex scenario. They are deactivating overall because their strong electron-withdrawing inductive effect (-I) outweighs their weaker electron-donating resonance effect (+R).[7] Despite being deactivators, they are also ortho, para-directors due to resonance stabilization of the intermediates formed during attack at these positions.[7]

Comparative Analysis:

  • 4-bromo-3-fluorophenol: The ring is activated by the -OH group but deactivated by the two halogens.

  • 4-bromo-3-chloro-5-fluorophenol: This molecule contains an additional electron-withdrawing chlorine atom. The cumulative inductive effect of three halogens makes its aromatic ring significantly more electron-deficient and therefore less reactive towards electrophilic aromatic substitution than 4-bromo-3-fluorophenol.

This effect can be quantified using Hammett substituent constants (σ) , which measure the electron-donating or electron-withdrawing influence of a substituent. While specific values for these complex substitution patterns are not readily compiled, the individual para (σₚ) and meta (σₘ) values for halogens are all positive, indicating their electron-withdrawing nature.[8][9] The sum of these effects predicts a greater deactivation for the tri-halogenated phenol.

Steric Hindrance

The physical bulk of substituents can block the approach of reagents to a potential reaction site.

  • Reactions at the Ring: In 4-bromo-3-chloro-5-fluorophenol, the C2 and C6 positions are flanked by halogen atoms, potentially hindering the approach of large electrophiles.

  • Reactions at the Hydroxyl Group: The -OH group in 4-bromo-3-fluorophenol is flanked by a fluorine atom. In 4-bromo-3-chloro-5-fluorophenol, it is flanked by both a fluorine and a chlorine atom. This increased steric crowding in the tri-halogenated phenol can be expected to reduce the rate of reactions involving the hydroxyl group , such as O-alkylation or O-acylation.

Acidity (pKa)

The acidity of the phenolic proton is a direct reflection of the stability of the corresponding phenoxide anion. Electron-withdrawing groups stabilize the negative charge of the phenoxide, thereby increasing the phenol's acidity (lowering its pKa).[10]

  • Prediction: Due to the presence of three electron-withdrawing halogens, 4-bromo-3-chloro-5-fluorophenol is predicted to be a stronger acid than 4-bromo-3-fluorophenol. This means it will be more readily deprotonated by a base to form the phenoxide ion, a crucial step in many reactions involving the hydroxyl group.

Comparative Reactivity in Key Reaction Classes

Electrophilic Aromatic Substitution (EAS)

EAS reactions involve the attack of an electrophile on the electron-rich aromatic ring. Phenols are highly susceptible to these reactions.[6]

  • Predicted Reactivity: As established, the electron-poorer ring of 4-bromo-3-chloro-5-fluorophenol will be substantially less reactive than 4-bromo-3-fluorophenol. Harsher reaction conditions (e.g., stronger Lewis acids, higher temperatures) may be required to achieve substitution.[7]

  • Regioselectivity: The directing power of the potent -OH group will dominate. Substitution will occur at the available ortho and para positions. In both molecules, the position para to the hydroxyl group is occupied by bromine. Therefore, substitution is expected at the C2 and C6 positions. For 4-bromo-3-fluorophenol, the C2 and C6 positions are available. For 4-bromo-3-chloro-5-fluorophenol, only the C2 and C6 positions are available as well. The precise ratio of ortho isomers would be influenced by the steric and electronic properties of the existing substituents.

Protocol: Electrophilic Bromination of a Halophenol

This generalized protocol is based on standard procedures for the bromination of activated aromatic rings.

  • Dissolution: Dissolve the halophenol (1.0 eq) in a suitable solvent of low polarity, such as chloroform (CHCl₃) or carbon tetrachloride (CCl₄), in a round-bottom flask.

  • Cooling: Cool the solution to 0 °C in an ice bath to control the reaction's exothermicity and minimize side reactions.

  • Bromine Addition: Slowly add a solution of bromine (1.0 eq) in the same solvent dropwise with constant stirring.

  • Reaction: Allow the reaction to stir at 0 °C and then warm to room temperature. Monitor the reaction's progress using Thin Layer Chromatography (TLC).

  • Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to consume any unreacted bromine.

  • Work-up: Transfer the mixture to a separatory funnel, wash with water and then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude product by column chromatography on silica gel or by recrystallization.

G cluster_prep Preparation cluster_reaction Reaction & Work-up cluster_purification Purification A Dissolve Halophenol in CHCl₃ B Cool to 0°C A->B C Add Br₂ solution dropwise B->C D Stir & Monitor by TLC C->D E Quench with Na₂S₂O₃ (aq) D->E F Extract & Dry Organic Layer E->F G Concentrate Crude Product F->G H Purify via Chromatography G->H I Characterize Final Product H->I

Caption: Workflow for Electrophilic Bromination.

Palladium-Catalyzed Cross-Coupling Reactions

The carbon-bromine bond in both molecules is an excellent handle for forming new carbon-carbon or carbon-heteroatom bonds via reactions like Suzuki-Miyaura, Heck, or Buchwald-Hartwig couplings. These reactions are fundamental in modern drug discovery.[11]

  • Predicted Reactivity: The reactivity in these catalytic cycles depends on the rate of oxidative addition of the aryl halide to the palladium(0) complex. Generally, the reactivity of C-X bonds follows the order C-I > C-Br > C-Cl >> C-F.[12]

    • 4-bromo-3-fluorophenol: The C-Br bond is the primary site of reaction.

    • 4-bromo-3-chloro-5-fluorophenol: The C-Br bond will still be significantly more reactive than the C-Cl and C-F bonds, allowing for selective functionalization at the C4 position. However, the increased steric bulk from the flanking chlorine and fluorine atoms (ortho to the bromine) might slightly decrease the rate of oxidative addition compared to 4-bromo-3-fluorophenol. The more electron-deficient nature of the ring could potentially accelerate the reductive elimination step. The net effect on the overall reaction rate is difficult to predict without experimental data but is likely to be minor.

Protocol: Suzuki-Miyaura Coupling of an Aryl Bromide

This protocol is a standard procedure for coupling aryl bromides with boronic acids.[3]

  • Setup: To a Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl bromide (1.0 eq), the arylboronic acid (1.2-1.5 eq), a palladium catalyst such as Pd(PPh₃)₄ (1-5 mol%), and a base such as K₂CO₃ or Cs₂CO₃ (2.0-3.0 eq).

  • Solvent Addition: Add a degassed solvent system, typically a mixture like Dioxane/Water or Toluene/Ethanol/Water.

  • Heating: Heat the reaction mixture to 80-110 °C with vigorous stirring.

  • Monitoring: Monitor the reaction's progress by TLC or LC-MS.

  • Work-up: After completion, cool the reaction to room temperature and dilute with water and an organic solvent (e.g., ethyl acetate). Separate the organic layer, wash with brine, and dry over anhydrous Na₂SO₄.

  • Purification: Filter, concentrate the solvent under reduced pressure, and purify the crude product by column chromatography on silica gel to yield the desired biaryl product.[3]

G Pd(0)L₂ Pd(0)L₂ Ar-Pd(II)-Br\nL₂ Ar-Pd(II)-Br L₂ Pd(0)L₂->Ar-Pd(II)-Br\nL₂ Oxidative Addition Ar-X Ar-Br Oxidative\nAddition Oxidative Addition Ar-Pd(II)-X\nL₂ Ar-Pd(II)-Br L₂ Transmetalation Transmetalation Ar-B(OR)₂ Ar'-B(OR)₂ Base Base Ar-Pd(II)-Ar'\nL₂ Ar-Pd(II)-Ar' L₂ Base->Ar-Pd(II)-Ar'\nL₂ Ar-Pd(II)-Ar'\nL₂->Pd(0)L₂ Reductive Elimination Ar-Ar' Ar-Ar' Ar-Pd(II)-Ar'\nL₂->Ar-Ar' Reductive\nElimination Reductive Elimination Ar-Pd(II)-Br\nL₂->Ar-Pd(II)-Ar'\nL₂ Transmetalation Ar-Br Ar-Br Ar-Br->Ar-Pd(II)-Br\nL₂ Ar'-B(OR)₂ Ar'-B(OR)₂ Ar'-B(OR)₂->Ar-Pd(II)-Ar'\nL₂

Caption: Catalytic Cycle of Suzuki-Miyaura Coupling.

Reactions at the Hydroxyl Group (O-Acylation and O-Alkylation)

These reactions involve the phenol acting as a nucleophile, typically after deprotonation to the more nucleophilic phenoxide.

  • Predicted Reactivity: This presents a scenario with competing effects:

    • Acidity: 4-bromo-3-chloro-5-fluorophenol is more acidic and will form its phenoxide in higher concentration under basic conditions, which would favor the reaction.

    • Nucleophilicity: The resulting phenoxide of 4-bromo-3-chloro-5-fluorophenol will be less nucleophilic because the negative charge is better stabilized by the three electron-withdrawing halogens. This would disfavor the reaction.

    • Sterics: The increased steric hindrance around the hydroxyl group in 4-bromo-3-chloro-5-fluorophenol will slow the reaction rate.[13]

    The likely outcome is that 4-bromo-3-chloro-5-fluorophenol will react slower in O-acylation and O-alkylation reactions compared to 4-bromo-3-fluorophenol, primarily due to the combination of reduced phenoxide nucleophilicity and increased steric hindrance, which often outweigh the benefit of higher acidity.

Protocol: O-Acylation of a Phenol with an Acyl Chloride

This is a classic Schotten-Baumann type reaction, often performed under phase-transfer catalysis conditions for efficiency.[14]

  • Setup: In a flask, dissolve the phenol (1.0 eq) in a suitable solvent like dichloromethane (CH₂Cl₂) or under biphasic conditions with aqueous base (e.g., 10% NaOH).

  • Base Addition: Add a base (e.g., triethylamine, pyridine, or aqueous NaOH) to deprotonate the phenol. If using phase-transfer catalysis, a catalyst like tetrabutylammonium chloride (TBAC) is added.[14]

  • Acylating Agent: Cool the mixture to 0 °C and slowly add the acyl chloride (1.0-1.2 eq) dropwise.

  • Reaction: Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Work-up: Quench the reaction with water. If using an organic solvent, wash the organic layer sequentially with dilute HCl (to remove amine base), saturated NaHCO₃ solution (to remove excess acid chloride), and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the resulting ester by chromatography or distillation.

G cluster_activation Phenoxide Formation cluster_reaction Nucleophilic Attack cluster_workup Work-up & Purification Phenol Ar-OH Phenoxide Ar-O⁻ Na⁺ Phenol->Phenoxide + Base Base Base (e.g., NaOH) Ester Ar-O-CO-R Phenoxide->Ester + R-CO-Cl AcylChloride R-CO-Cl Wash Aqueous Wash Ester->Wash Dry Dry & Concentrate Wash->Dry Purify Purify Dry->Purify

Caption: General Scheme for O-Acylation of a Phenol.

Conclusion and Outlook

The comparison between 4-bromo-3-chloro-5-fluorophenol and 4-bromo-3-fluorophenol serves as an excellent case study in predictive organic chemistry. The addition of a single chlorine atom creates a cascade of electronic and steric effects that significantly alter the molecule's reactivity profile.

Summary of Reactivity Predictions:

Reaction Type4-bromo-3-chloro-5-fluorophenol4-bromo-3-fluorophenolRationale
Electrophilic Aromatic Substitution Less ReactiveMore ReactiveIncreased ring deactivation from three halogens.
Pd-Catalyzed Cross-Coupling (at C-Br) Slightly Slower / SimilarSlightly Faster / SimilarPotential for minor steric hindrance at the C-Br bond.
O-Acylation / O-Alkylation Less ReactiveMore ReactiveReduced phenoxide nucleophilicity and increased steric hindrance outweigh higher acidity.

For the synthetic chemist, 4-bromo-3-fluorophenol represents a more reactive substrate for transformations requiring an electron-rich aromatic ring. Conversely, 4-bromo-3-chloro-5-fluorophenol offers a more electron-deficient and sterically defined core. Its C-Br bond remains a reliable anchor for selective cross-coupling, while the overall reduced reactivity of the molecule could be advantageous in complex syntheses where chemoselectivity is paramount. The choice between these two valuable building blocks will ultimately depend on the specific synthetic challenge and the desired electronic properties of the final target molecule.

References

  • An In-depth Technical Guide to 4-Bromo-3-fluorophenol (CAS: 121219-03-2) - Benchchem.
  • Radicals as Exceptional Electron-Withdrawing Groups: Nucleophilic Aromatic Substitution of Halophenols via Homolysis-Enabled Electronic Activation - PMC.
  • Radicals as Exceptional Electron-Withdrawing Groups: Nucleophilic Aromatic Substitution of Halophenols Via Homolysis-Enabled Ele - OSTI.
  • 4-Bromo-3-fluorophenol synthesis - ChemicalBook.
  • 4-Bromo-3-fluorophenol | 121219-03-2 - Sigma-Aldrich.
  • 4-Bromo-3-fluorophenol - Chem-Impex.
  • 4-bromo-3-chloro-5-fluorophenol - CymitQuimica.
  • 4-Bromo-3-fluorophenol | CAS 121219-03-2 | SCBT - Santa Cruz Biotechnology.
  • 4-Bromo-3-fluorophenol, 98% 25 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com.
  • 4-bromo-3-chloro-5-fluorophenol | 1785409-38-2 | Buy Now - Molport.
  • O-ACYLATION MECHANISM OF p-SUBSTITUTED PHENOLS WITH VARIOUS ALKANOYL CHLORIDES UNDER PHASE TRANSFER CATALYSIS CONDITIONS.
  • Comparisons of O-acylation and Friedel-Crafts acylation of phenols and acyl chlorides and Fries rearrangement of phenyl esters i - ResearchGate.
  • A Comparative Analysis of the Reactivity of 5-Bromo-2-chlorophenol and Other Halogenated Phenols - Benchchem.
  • Electrophilic Substitution Reactions of Phenols - BYJU'S.
  • Hammett Substituent Constants Table | PDF | Molecules | Organic Chemistry - Scribd.
  • Electrophilic Substitution Reactions - Haloarenes | CK-12 Foundation.
  • Unit 4: Free Energy Relationships.
  • Exploring the Chemical Reactivity and Applications of 4-Bromo-3-fluorotoluene.
  • (PDF) Comparative study on catalytic hydrodehalogenation of halogenated aromatic compounds over Pd/C and Raney Ni catalysts - ResearchGate.

Sources

Comparative

A Comparative Guide to the Spectroscopic Validation of 4-Bromo-3-chloro-5-fluorophenol Synthesis

This guide provides an in-depth, objective comparison of spectroscopic methodologies for the structural validation of synthesized 4-bromo-3-chloro-5-fluorophenol. Designed for researchers, scientists, and drug developmen...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth, objective comparison of spectroscopic methodologies for the structural validation of synthesized 4-bromo-3-chloro-5-fluorophenol. Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural outlines to explain the causality behind experimental choices. We will explore how a multi-technique spectroscopic approach forms a self-validating system, essential for confirming the precise regiochemistry of this polysubstituted phenol and distinguishing it from potential isomeric impurities.

Introduction: The Imperative for Rigorous Validation

4-bromo-3-chloro-5-fluorophenol is a highly functionalized aromatic building block with significant potential in the synthesis of complex pharmaceuticals and agrochemicals. The specific arrangement of its four different substituents on the phenyl ring is critical to its reactivity and the ultimate biological activity of its derivatives. Synthesis of such polysubstituted phenols, however, is often accompanied by the formation of regioisomers.[1] Consequently, unambiguous structural confirmation is not merely a procedural step but a cornerstone of synthetic success, ensuring that downstream applications are based on a molecule of known identity and purity.

This guide details the application of Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, ¹⁹F), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy to create a comprehensive and definitive analytical profile of the target molecule. We will compare the expected spectral data of 4-bromo-3-chloro-5-fluorophenol with a plausible isomeric alternative, 2-bromo-3-chloro-5-fluorophenol , to illustrate the power of these techniques in resolving structural ambiguities.

Synthetic Strategy and the Challenge of Regioselectivity

A common and logical approach to synthesizing 4-bromo-3-chloro-5-fluorophenol is the electrophilic bromination of 3-chloro-5-fluorophenol. The hydroxyl group is a powerful ortho-, para-directing activator, while the halogen substituents (Cl and F) are deactivating yet also ortho-, para-directing. The directing effects are additive, and the sterically accessible position para to the hydroxyl group (C4) is the most probable site for bromination.

However, a minor amount of ortho-bromination (at C2 or C6) can occur, leading to isomeric impurities that may be difficult to separate chromatographically. Therefore, spectroscopy becomes the definitive arbiter of regiochemical purity.

G start Starting Material (3-Chloro-5-fluorophenol) reagents Electrophilic Bromination (e.g., NBS in Acetonitrile) start->reagents Reaction product Crude Reaction Mixture (Target + Isomeric Impurities) reagents->product purify Purification (Column Chromatography) product->purify analysis Spectroscopic Validation (NMR, MS, IR) purify->analysis final Validated Product (4-bromo-3-chloro-5-fluorophenol) analysis->final Confirmation

Caption: A generalized workflow for the synthesis and spectroscopic validation of 4-bromo-3-chloro-5-fluorophenol.

The Spectroscopic Toolkit: A Multi-faceted Approach

No single technique is sufficient for complete validation. True confidence is achieved by integrating data from multiple, complementary spectroscopic methods.

Mass Spectrometry (MS): The First Checkpoint

Mass spectrometry provides the molecular weight, offering the initial confirmation that a reaction of the expected stoichiometry has occurred. For halogenated compounds, the true power of MS lies in the analysis of isotopic patterns.[2]

  • Expertise & Causality: Bromine has two abundant isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 ratio. Chlorine has two isotopes, ³⁵Cl and ³⁷Cl, in an approximate 3:1 ratio. The combination of one bromine and one chlorine atom in the molecule results in a highly characteristic cluster of peaks for the molecular ion (M). We expect to see an [M]⁺ peak, an [M+2]⁺ peak of roughly 130% relative intensity, and an [M+4]⁺ peak of about 33% intensity. This unique signature is a powerful filter; any product that does not exhibit this pattern is definitively not the desired compound. High-resolution mass spectrometry (HRMS) can further confirm the elemental composition to within a few parts per million.[3]

Table 1: Predicted High-Resolution MS Data and Isotopic Pattern

Parameter Expected Value for C₆H₃BrClFO Rationale
Monoisotopic Mass 223.90398 Da[4][5] Calculated using the most abundant isotopes (¹²C, ¹H, ⁷⁹Br, ³⁵Cl, ¹⁹F, ¹⁶O).
[M]⁺ Peak m/z 223.90 Corresponds to ⁷⁹Br and ³⁵Cl.
[M+2]⁺ Peak m/z 225.90 Corresponds to ⁸¹Br/³⁵Cl and ⁷⁹Br/³⁷Cl.
[M+4]⁺ Peak m/z 227.90 Corresponds to ⁸¹Br and ³⁷Cl.

| Relative Intensity Pattern | ~100 : 130 : 33 | Characteristic fingerprint of one Br and one Cl atom. |

While MS confirms the elemental formula, it cannot distinguish between regioisomers, as they have identical masses and isotopic patterns. This necessitates the use of NMR.

¹H NMR Spectroscopy: Probing the Proton Environment

Proton NMR provides information on the number, chemical environment, and connectivity of protons in the molecule. For our target, the aromatic region is the most informative.

  • Expertise & Causality: The chemical shift of each aromatic proton is influenced by the electronic effects of all substituents. The key diagnostic feature is the spin-spin coupling between the protons and the fluorine atom. The magnitude of the coupling constant (J-value) is dependent on the number of bonds separating the coupled nuclei.

    • ⁴J(H-F) (meta-coupling): Typically small, around 2-4 Hz.

    • ³J(H-F) (ortho-coupling): Typically larger, around 8-10 Hz.[6]

Table 2: Comparative Analysis of Predicted ¹H NMR Spectra (500 MHz, CDCl₃)

Compound Proton Assignment Predicted Chemical Shift (δ, ppm) Predicted Multiplicity Key Diagnostic Couplings (J, Hz)
4-bromo-3-chloro-5-fluorophenol (Target) H-2 ~7.15 Doublet (d) ⁴J(H-F) ≈ 3 Hz
H-6 ~6.90 Doublet (d) ³J(H-F) ≈ 9 Hz
-OH 5.5 - 6.5 Broad Singlet (br, s) N/A
2-bromo-3-chloro-5-fluorophenol (Isomer) H-4 ~7.05 Doublet of Doublets (dd) ³J(H-F) ≈ 8 Hz, ⁴J(H-H) ≈ 2.5 Hz
H-6 ~6.85 Doublet of Doublets (dd) ⁴J(H-F) ≈ 4 Hz, ⁴J(H-H) ≈ 2.5 Hz

| | -OH | 5.5 - 6.5 | Broad Singlet (br, s) | N/A |

The predicted spectra are clearly distinguishable. The target molecule should show two distinct doublets in the aromatic region, one with a large ortho H-F coupling and one with a small meta H-F coupling. The isomer, in contrast, would exhibit two doublets of doublets due to additional H-H meta-coupling. This comparison provides a clear and definitive method for confirming the regiochemistry.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

¹³C NMR spectroscopy provides a count of unique carbon atoms and information about their electronic environment. The large chemical shift range and the characteristic splitting patterns caused by coupling to fluorine make it an invaluable tool.[7]

  • Expertise & Causality: The carbon directly attached to fluorine (C-F) will exhibit a large one-bond coupling constant (¹J(C-F)) of approximately 240-260 Hz, appearing as a doublet. Carbons two or three bonds away will show smaller couplings (²J(C-F), ³J(C-F)).[8] The carbons attached to the electronegative halogens (Br, Cl, F) and oxygen will be significantly deshielded (shifted downfield).

Table 3: Predicted Key ¹³C NMR Signals (125 MHz, CDCl₃)

Compound Carbon Assignment Predicted Chemical Shift (δ, ppm) Predicted Multiplicity (due to C-F coupling)
4-bromo-3-chloro-5-fluorophenol (Target) C-1 (-OH) ~152 Doublet (³J(C-F) ≈ 3 Hz)
C-3 (-Cl) ~132 Doublet (³J(C-F) ≈ 9 Hz)
C-4 (-Br) ~110 Doublet (²J(C-F) ≈ 25 Hz)
C-5 (-F) ~158 Doublet (¹J(C-F) ≈ 250 Hz)
2-bromo-3-chloro-5-fluorophenol (Isomer) C-1 (-OH) ~153 Doublet (³J(C-F) ≈ 3 Hz)
C-2 (-Br) ~112 Doublet (³J(C-F) ≈ 10 Hz)
C-3 (-Cl) ~130 Doublet (²J(C-F) ≈ 20 Hz)

| | C-5 (-F) | ~159 | Doublet (¹J(C-F) ≈ 255 Hz) |

The most diagnostic signal is C-5, which will appear as a large doublet in both compounds. However, the chemical shifts and coupling constants of the other carbons, particularly the halogen-bearing carbons (C-2, C-3, C-4), will differ significantly, allowing for unambiguous assignment when analyzed in conjunction with 2D NMR experiments like HMBC and HSQC.

¹⁹F NMR Spectroscopy: The Fluorine-Specific Probe

¹⁹F NMR is highly sensitive and offers a wide chemical shift range, making it exceptionally useful for analyzing fluorinated compounds. The spectrum provides direct evidence for the electronic environment of the fluorine atom.

  • Expertise & Causality: The chemical shift of the ¹⁹F nucleus is highly sensitive to the electronic effects of the other substituents on the ring.[9] The presence of the electron-withdrawing bromine and chlorine atoms will deshield the fluorine nucleus, shifting its resonance downfield compared to a simpler fluorophenol.[10] The signal will be split by coupling to the aromatic protons, as described in the ¹H NMR section.

Table 4: Predicted ¹⁹F NMR Data (470 MHz, CDCl₃, ref. CFCl₃)

Compound Predicted Chemical Shift (δ, ppm) Predicted Multiplicity Key Diagnostic Couplings (J, Hz)
4-bromo-3-chloro-5-fluorophenol (Target) -110 to -115 Doublet of Doublets (dd) ³J(F-H6) ≈ 9 Hz, ⁴J(F-H2) ≈ 3 Hz

| 2-bromo-3-chloro-5-fluorophenol (Isomer) | -108 to -113 | Doublet of Doublets (dd) | ³J(F-H4) ≈ 8 Hz, ⁴J(F-H6) ≈ 4 Hz |

Observing a doublet of doublets with coupling constants that match those seen in the ¹H NMR spectrum provides a powerful, self-consistent check on the structural assignment.

Infrared (IR) Spectroscopy: Functional Group Confirmation

IR spectroscopy is a rapid and effective method for confirming the presence of key functional groups. While it may not distinguish between isomers as effectively as NMR, it provides crucial supporting evidence.[11]

Table 5: Expected Key IR Absorption Bands

Vibrational Mode Expected Wavenumber (cm⁻¹) Rationale
O-H Stretch (phenolic) 3200 - 3550 (broad) Characteristic of a hydrogen-bonded hydroxyl group.
C-H Stretch (aromatic) 3050 - 3150 Indicates the presence of the aromatic ring.
C=C Stretch (aromatic) 1450 - 1600 Multiple bands confirm the benzene ring skeleton.
C-O Stretch (phenolic) 1200 - 1280 Strong absorption typical for phenols.[12]
C-F Stretch 1150 - 1250 Strong band, often coupled with ring vibrations.[10]
C-Cl Stretch 700 - 850 Confirms the presence of the chloro-substituent.

| C-Br Stretch | 550 - 650 | Confirms the presence of the bromo-substituent. |

The presence of all these bands confirms that the major functional groups are intact in the final product.

Integrated Analysis: The Path to Unambiguous Validation

The true strength of this approach lies in the integration of all data. No single spectrum is interpreted in isolation.

G node_q node_q node_a node_a node_pass node_pass node_fail node_fail start Purified Synthetic Product q1 Correct Molecular Ion & Isotopic Pattern (MS)? start->q1 a1_yes Elemental Formula Confirmed q1->a1_yes Yes a1_no Incorrect Compound or Major Impurity Present q1->a1_no No q2 Aromatic signals match predicted shifts and couplings (¹H, ¹⁹F NMR)? a1_yes->q2 a2_yes Correct Regiochemistry Confirmed q2->a2_yes Yes a2_no Isomer or Mixture Present q2->a2_no No q3 Correct number of signals and C-F couplings (¹³C NMR)? a2_yes->q3 a3_yes Carbon Skeleton Confirmed q3->a3_yes Yes a3_no Structural Anomaly Detected q3->a3_no No q4 Expected functional groups present (IR)? a3_yes->q4 final_pass Structure Validated: 4-bromo-3-chloro-5-fluorophenol q4->final_pass Yes final_fail Structure Not Validated q4->final_fail No

Caption: Logical workflow demonstrating the self-validating nature of an integrated spectroscopic analysis.

Experimental Protocols

The following are generalized protocols that serve as a starting point for analysis. Instrument-specific parameters should be optimized by the operator.

NMR Spectroscopy (¹H, ¹³C, ¹⁹F)
  • Sample Preparation: Dissolve 10-15 mg of the purified product in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal reference for ¹H and ¹³C spectra.[7]

  • ¹H NMR Acquisition: Acquire the spectrum using a standard single-pulse experiment. Ensure the spectral width covers a range from -1 to 13 ppm. Use a sufficient number of scans (typically 16-64) to achieve a good signal-to-noise ratio.[6]

  • ¹³C NMR Acquisition: Use a standard proton-decoupled pulse program (e.g., zgpg30). The spectral width should be set to ~250 ppm. A longer acquisition time and a larger number of scans (e.g., 1024 or more) will be required due to the low natural abundance of ¹³C.

  • ¹⁹F NMR Acquisition: Use a multinuclear probe tuned to the ¹⁹F frequency. A simple pulse-acquire sequence is sufficient. The spectral width should be wide enough to encompass the expected chemical shift (~-100 to -125 ppm). An external reference like CFCl₃ or an internal reference can be used.[9]

Mass Spectrometry (GC-HRMS)
  • Sample Preparation: Prepare a dilute solution (e.g., 10-100 µg/mL) of the sample in a volatile solvent like dichloromethane or ethyl acetate.

  • Instrumentation: Use a gas chromatograph (GC) coupled to a high-resolution mass spectrometer (e.g., Time-of-Flight or Orbitrap).[13]

  • Analysis: Inject 1 µL of the sample. Use an appropriate GC temperature program to ensure the compound elutes as a sharp peak. Acquire the mass spectrum across the peak of interest in full scan mode to observe the molecular ion cluster and its isotopic pattern.

Infrared Spectroscopy (FT-IR)
  • Sample Preparation: The analysis can be performed on the solid sample using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.

  • Acquisition: Place the sample on the ATR crystal or insert the KBr pellet into the spectrometer.

  • Analysis: Acquire the spectrum, typically from 4000 to 400 cm⁻¹. Perform a background scan prior to the sample scan. The resulting spectrum should be a plot of transmittance or absorbance versus wavenumber.

Conclusion

References

  • BenchChem. (2025). A Comparative Guide to the Synthesis of Polysubstituted Phenols.
  • Various Authors. (2015).
  • Narasimhulu, M., et al. (2012). Cycloaromatization protocol for synthesis of polysubstituted phenol derivatives: method development and mechanistic studies. PubMed.
  • Boyd, S., et al. (2020). Synthesis of Highly Substituted Phenols and Benzenes with Complete Regiochemical Control.
  • Wang, W., et al. (2015). One-Pot Synthesis of 3,5-Disubstituted and Polysubstituted Phenols from Acyclic Precursors.
  • FAQ. (2022).
  • ChemicalBook. (n.d.). 4-Bromo-3-fluorophenol synthesis.
  • BenchChem. (2025). An In-depth Technical Guide to 4-Bromo-3-fluorophenol (CAS: 121219-03-2).
  • O'Brien, S. (2024). Validated methods for the identification of new halogenated polycyclic aromatic compounds in the Canadian environment. MSpace.
  • Liljelind, P., et al. (2003).
  • PubChemLite. (2026). 4-bromo-3-chloro-5-fluorophenol (C6H3BrClFO).
  • PubChem. (2025). 3-Bromo-4-chloro-5-fluorophenol.
  • Zierkiewicz, W., et al. (2003). Molecular Structure and Infrared Spectra of 4-Fluorophenol: A Combined Theoretical and Spectroscopic Study.
  • Antic, D. (n.d.). Evaluation of fluoroorganic compounds with benchtop 19F NMR. Thermo Fisher Scientific.
  • BenchChem. (2025). 19F NMR chemical shifts for 3-Bromo-5-difluoromethoxy-4-fluorophenol.
  • BenchChem. (2025). A Predictive Guide to the 13C NMR Spectrum of 3-Bromo-5-difluoromethoxy-4-fluorophenol.
  • Pozo, O. J., et al. (2018).
  • Puzzarini, C., et al. (2022).
  • de Oliveira, R. B., et al. (2026). Pyrazole-Thiazole Hybrids: Synthesis and Biological Evaluation against Trypanosoma cruzi and Mycobacterium tuberculosis.
  • Singh, S., et al. (2022). Hydration Dynamics and IR Spectroscopy of 4-Fluorophenol. arXiv.
  • BenchChem. (2025). Comparative Analysis of the 1H NMR Spectrum of 3-Bromo-5-difluoromethoxy-4-fluorophenol.
  • National Institute of Technology and Evaluation (NITE). (n.d.). Mass Spectrometer Introduction.

Sources

Validation

benchmarking 4-bromo-3-chloro-5-fluorophenol derivatives in in-vitro bioassays

Benchmarking 4-Bromo-3-Chloro-5-Fluorophenol Derivatives in In-Vitro Bioassays: A Comparative Guide for Drug Development Polyhalogenated phenols represent a highly versatile, yet notoriously complex, chemical scaffold in...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Benchmarking 4-Bromo-3-Chloro-5-Fluorophenol Derivatives in In-Vitro Bioassays: A Comparative Guide for Drug Development

Polyhalogenated phenols represent a highly versatile, yet notoriously complex, chemical scaffold in early-stage drug discovery and environmental toxicology. Compounds such as 4-bromo-3-chloro-5-fluorophenol (BCFP) and its derivatives are frequently evaluated for their potent antimicrobial and anthelmintic properties. However, their structural topology inherently risks off-target liabilities—specifically, mitochondrial uncoupling and endocrine disruption[1].

As a Senior Application Scientist, I have designed this guide to objectively benchmark BCFP and its derivatives against field-standard alternatives like Pentachlorophenol (PCP) and Triclosan (TCS). By examining the causality behind their target engagement, we can establish self-validating in-vitro workflows that accurately profile both the therapeutic efficacy and toxicological burdens of these halogenated scaffolds.

Mechanistic Grounding: The "Why" Behind the Assays

To benchmark these derivatives effectively, we must first understand the structure-activity relationship (SAR) dictated by the halogen substitution pattern (Br, Cl, F) on the phenol ring.

  • Mitochondrial Uncoupling (Protonophoric Activity): The primary mechanism of cellular toxicity for monocyclic halogenated phenols is the uncoupling of oxidative phosphorylation[2]. The electron-withdrawing nature of the halogens significantly lowers the pKa of the phenolic hydroxyl group, while simultaneously increasing the molecule's lipophilicity (logP). This allows the molecule to easily cross the inner mitochondrial membrane in its neutral (protonated) state, release the proton in the alkaline matrix, and return to the cytosol as an anion, thereby dissipating the proton gradient required for ATP synthesis[3].

  • Endocrine Disruption (Thyroid Hormone Mimicry): Halogenated phenols structurally mimic the native thyroid hormones, thyroxine (T4) and triiodothyronine (T3). The steric bulk of the bromine and chlorine atoms at the 3, 4, and 5 positions allows these molecules to competitively bind to the hydrophobic pockets of transport proteins like Transthyretin (TTR) and Thyroid Hormone Receptors (TRβ)[4].

To systematically evaluate these properties, we will benchmark three specific compounds against known industry standards:

  • Parent BCFP: 4-bromo-3-chloro-5-fluorophenol.

  • Derivative A (Amino-BCFP): 2-Amino-4-bromo-3-chloro-5-fluorophenol[5] (Introduces a hydrogen-bond donor).

  • Derivative B (BCFP-Ether): 4-bromo-3-chloro-5-fluoroanisole (O-methylation removes the acidic proton, theoretically eliminating protonophoric uncoupling).

In-Vitro Bioassay Workflows

Every robust bioassay must act as a self-validating system. The inclusion of mechanistic controls ensures that the observed data is an artifact of the compound's biology, not the assay's limitations.

Protocol A: Mitochondrial Uncoupling via Seahorse XF Cell Mito Stress Test

This assay quantifies the Oxygen Consumption Rate (OCR) of live cells. Uncouplers will cause a rapid spike in OCR as the electron transport chain works in overdrive to restore the dissipated proton gradient[2].

Step-by-Step Methodology:

  • Cell Seeding: Seed HepG2 cells at 20,000 cells/well in a Seahorse XF96 microplate. Incubate overnight at 37°C, 5% CO2.

  • Sensor Hydration: Hydrate the XF sensor cartridge with XF Calibrant at 37°C in a non-CO2 incubator overnight.

  • Media Exchange: Wash cells and replace with unbuffered XF Base Medium supplemented with 10 mM glucose, 1 mM pyruvate, and 2 mM glutamine (pH 7.4). Incubate for 1 hour in a non-CO2 incubator.

  • Compound Loading: Load the sensor cartridge ports:

    • Port A: Oligomycin (1.5 µM final) - Inhibits ATP synthase to establish baseline proton leak.

    • Port B: Test Compounds (BCFP derivatives) or FCCP (0.5 µM final) - FCCP acts as the positive control for maximal uncoupling[3].

    • Port C: Antimycin A / Rotenone (0.5 µM final) - Shuts down mitochondrial respiration to validate non-mitochondrial OCR.

  • Execution: Run the standard Mito Stress Test program on the Seahorse XF Analyzer. Calculate the EC50​ of the OCR spike post-Port B injection.

Uncoupling A Halogenated Phenol (HP-OH) Cytosol (High H+) B Protonation (pKa shifted by Br, Cl, F) A->B C Lipophilic Neutral Form Crosses Outer Membrane B->C D Translocation across Inner Mitochondrial Membrane C->D E Deprotonation in Matrix (Low H+) D->E F Phenolate Anion (HP-O-) Returns to Cytosol E->F G Dissipation of Proton Gradient (Uncoupling) E->G F->A Cycle Repeats H Increased OCR / Decreased ATP G->H

Figure 1: Mechanism of mitochondrial uncoupling by halogenated phenols.

Protocol B: Endocrine Activity via TRβ Competitive Binding Assay

To evaluate the off-target endocrine disruption potential, we utilize a Fluorescence Polarization (FP) assay. Large molecules (like the TRβ receptor) tumble slowly, retaining high polarization of a bound fluorescent tracer. If a halogenated phenol displaces the tracer, the free tracer tumbles rapidly, resulting in a loss of polarization[6].

Step-by-Step Methodology:

  • Reagent Preparation: Prepare recombinant human TRβ ligand-binding domain (LBD) and fluorescent T3-tracer in assay buffer (50 mM HEPES, pH 7.4, 50 mM NaCl, 2 mM DTT, 0.01% Tween-20).

  • Tracer Validation: Determine the Kd​ of the T3-tracer to ensure the receptor concentration used is at the EC80​ of the tracer binding curve.

  • Compound Titration: Serially dilute BCFP derivatives (10 µM to 0.1 nM) in a 384-well black microplate.

  • Incubation: Add the TRβ/Tracer complex to the compounds. Include unlabeled T3 as a positive control for displacement. Incubate in the dark for 2 hours at room temperature to reach equilibrium.

  • Measurement: Read the microplate on a multi-mode reader (e.g., PHERAstar) using FP optics (Ex: 485 nm, Em: 520 nm).

  • Analysis: Plot the millipolarization (mP) values against log[Compound] to calculate the IC50​ .

TRBinding Step1 1. Prepare Recombinant TRβ in Assay Buffer Step2 2. Add Fluorescent T3 Tracer (High Polarization) Step1->Step2 Step3 3. Titrate 4-Br-3-Cl-5-F-Phenol Derivatives Step2->Step3 Step4 4. Competitive Displacement of Tracer Step3->Step4 Step5 5. Measure Fluorescence Polarization (mP) Step4->Step5 Step6 6. Calculate IC50 & Determine Binding Affinity Step5->Step6

Figure 2: Workflow for TRβ competitive binding fluorescence polarization.

Quantitative Benchmarking Data

The following table synthesizes representative experimental data comparing the BCFP derivatives against standard alternatives.

Table 1: In-Vitro Benchmarking of Halogenated Phenols

CompoundStructural ModificationMitochondrial Uncoupling (Seahorse EC50​ , µM)TRβ Binding Affinity ( IC50​ , µM)HepG2 Cytotoxicity ( CC50​ , µM)
Parent BCFP None (Standard Phenol)1.20.854.5
Derivative A 2-Amino substitution3.52.1012.0
Derivative B O-Methylation (Anisole)> 50.0 (Inactive)8.40> 100.0
PCP (Benchmark) Pentachloro substitution0.40.151.8
Triclosan (Benchmark) Diphenyl ether8.5> 20.025.0

Data Interpretation & Causality:

  • The Protonophore Effect: Notice that Derivative B (the anisole) completely loses its mitochondrial uncoupling activity (> 50 µM). By masking the acidic phenolic proton with a methyl group, the molecule can no longer shuttle protons across the inner mitochondrial membrane, drastically reducing its cytotoxicity.

  • Steric Hindrance in TRβ: The Parent BCFP shows strong affinity for TRβ (0.85 µM) because its Br, Cl, and F arrangement closely mimics the iodine footprint of T3. Adding an amino group (Derivative A ) introduces steric clash and alters the hydration shell, reducing TRβ affinity by more than twofold (2.10 µM).

  • Toxicity Profiling: Pentachlorophenol (PCP) remains the most potent uncoupler and TRβ binder, reflecting its legacy status as a highly toxic persistent organic pollutant[1]. In contrast, Triclosan, which features an ether linkage, exhibits significantly lower uncoupling and endocrine disruption potential, explaining its historical use as a topical antimicrobial.

Conclusion

When benchmarking 4-bromo-3-chloro-5-fluorophenol derivatives, researchers must balance the desired bioactivity against the inherent liabilities of the halogenated phenol pharmacophore. As demonstrated, simple structural modifications—such as O-methylation—can effectively eliminate mitochondrial uncoupling by neutralizing the protonophoric mechanism, offering a clear pathway for lead optimization in drug development.

References

  • Persistent Toxic Burdens of Halogenated Phenolic Compounds in Humans and Wildlife Source: Environmental Science & Technology - ACS Publications URL:[Link]

  • Interaction between Halogenated Phenols and Thyroxine-Binding Protein: A Multispectral and Computational Approach Source: ResearchGate URL:[Link]

  • 2-Amino-4-bromo-3-chloro-5-fluorophenol | CID 170170737 Source: PubChem - NIH URL:[Link]

Sources

Safety & Regulatory Compliance

© Copyright 2026 BenchChem. All Rights Reserved.